methyl (2S)-2-isocyano-4-methylpentanoate

• CAS: 158340-98-8

Core Science & Biosynthesis

Navigating the Physicochemical Landscape of Methyl (2S)-2-isocyano-4-methylpentanoate: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the anticipated physical properties of methyl (2S)-2-isocyano-4-methylpentanoate, a chiral isocyanide of interest in synthetic chemistry and potential drug discovery applications. Due to a lack of extensive published experimental data for this specific molecule at the time of this writing, this document serves as a predictive and methodological framework. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge to characterize this compound. This guide outlines the significance of key physical properties, details the experimental protocols for their determination, and provides context through data from analogous structures.

Introduction: The Significance of a Chiral Isocyanide

Methyl (2S)-2-isocyano-4-methylpentanoate is a fascinating molecule that combines several key functional groups: a methyl ester, an isocyano group, and a chiral center derived from the amino acid L-leucine. The isocyano (-N≡C) functionality is a versatile reactive group in organic synthesis, notably in multicomponent reactions like the Ugi and Passerini reactions.[1] The presence of a stereogenic center introduces chirality, a critical aspect in pharmacology, as enantiomers of a drug can have vastly different biological activities.[2][3]

A thorough understanding of the physical properties of this compound is paramount for its application. These properties dictate its behavior in different solvents, its reactivity, how it can be purified and identified, and its potential interactions in biological systems. This guide will walk through the essential physical characteristics and the methodologies to elucidate them.

General and Structural Properties

The fundamental physical characteristics of a molecule provide the initial parameters for its handling, storage, and use in experimental setups.

Property	Predicted/Analogous Value	Significance & Experimental Protocol
Molecular Formula	C8H13NO2	Defines the elemental composition.
Molecular Weight	155.19 g/mol	Essential for stoichiometric calculations in reactions.
CAS Number	Not Assigned	A unique identifier for chemical substances. The lack of a CAS number suggests the compound is not widely cataloged.
Appearance	Likely a colorless to pale yellow liquid	Isocyanides are often liquids with characteristically strong, unpleasant odors.[4]
Boiling Point	Estimated: 70-90 °C at reduced pressure	Crucial for purification by distillation. Due to the potential for thermal decomposition, vacuum distillation is the preferred method. Protocol: Distillation under reduced pressure (e.g., using a Kugelrohr apparatus) with careful temperature monitoring.
Density	Estimated: ~0.9 - 1.0 g/cm³	Important for solvent selection and reaction setup. Protocol: Measured using a pycnometer or a digital density meter at a specified temperature (e.g., 20 °C).
Refractive Index	Estimated: ~1.42 - 1.44	A measure of how light propagates through the substance, useful for purity assessment. Protocol: Determined using a refractometer (e.g., an Abbe refractometer) at a specific temperature and wavelength (typically the sodium D-line, 589 nm).

Rationale for Experimental Choices: For a novel or not well-characterized compound, starting with these basic properties provides a foundation for all subsequent work. For instance, knowing the approximate boiling point is critical to avoid decomposition during purification.

Spectroscopic Characterization: The Molecular Fingerprint

Spectroscopic techniques are indispensable for confirming the structure and purity of a synthesized compound.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups. For methyl (2S)-2-isocyano-4-methylpentanoate, the key vibrational bands are:

• Isocyano (-N≡C) stretch: A strong, sharp absorption band is expected in the range of 2150-2120 cm⁻¹. This is a highly characteristic peak for isocyanides.

• Carbonyl (C=O) stretch of the ester: A strong absorption band is anticipated around 1750-1735 cm⁻¹.

• C-O stretch of the ester: Bands in the region of 1250-1000 cm⁻¹ are expected.

• C-H stretches: Absorptions for aliphatic C-H bonds will appear just below 3000 cm⁻¹.

Experimental Protocol: A small sample of the neat liquid is placed between two salt plates (e.g., NaCl or KBr) and analyzed using an FTIR spectrometer.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon and proton environments in the molecule.

• ¹H NMR: The proton NMR spectrum will be crucial for confirming the overall structure. Key expected signals include:

  • A singlet for the methyl ester protons (-OCH₃) around 3.7 ppm.

  • A multiplet for the chiral proton (-CH(NC)-) adjacent to the isocyano group.

  • Multiplets for the methylene (-CH₂-) and methine (-CH(CH₃)₂) protons of the isobutyl group.

  • Doublets for the diastereotopic methyl protons of the isobutyl group.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for each unique carbon atom.

  • The isocyano carbon is expected to appear in the range of 155-165 ppm.

  • The ester carbonyl carbon will be found around 170 ppm.

  • The remaining aliphatic carbons will resonate at higher fields (lower ppm values).

Experimental Protocol: The sample is dissolved in a deuterated solvent (e.g., CDCl₃) containing a small amount of a reference standard like tetramethylsilane (TMS). The solution is then analyzed in an NMR spectrometer.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and can provide information about the molecule's fragmentation pattern, further confirming its structure.

• Expected Molecular Ion Peak (M⁺): For the molecular formula C₈H₁₃NO₂, the exact mass would be sought. High-resolution mass spectrometry (HRMS) would be used to confirm the elemental composition.

• Fragmentation: Common fragmentation patterns would involve the loss of the methoxy group (-OCH₃) or cleavage of the isobutyl side chain.

Experimental Protocol: A dilute solution of the sample is introduced into the mass spectrometer, often using techniques like electrospray ionization (ESI) or electron ionization (EI).

Caption: Workflow for the physicochemical characterization of a novel chiral compound.

Optical Properties: The Signature of Chirality

As a chiral molecule, methyl (2S)-2-isocyano-4-methylpentanoate will exhibit optical activity, meaning it will rotate the plane of polarized light.

• Specific Rotation [α]: This is a fundamental property of a chiral substance. The (2S)-enantiomer will rotate light in one direction (either dextrorotatory, (+), or levorotatory, (-)), while its (2R)-enantiomer would rotate light by an equal magnitude in the opposite direction.[3]

Experimental Protocol for Measuring Specific Rotation:

• Preparation: A solution of the compound is prepared at a known concentration (c, in g/mL) in a specific solvent (e.g., chloroform).

• Measurement: The solution is placed in a polarimeter cell of a known path length (l, in decimeters).

• Analysis: The observed rotation (α) is measured at a specific temperature (T) and wavelength (λ, typically the sodium D-line).

• Calculation: The specific rotation is calculated using the formula: [α]Tλ = α / (l × c) .

The sign and magnitude of the specific rotation are crucial for confirming the enantiomeric purity of the sample.

Conclusion: A Roadmap for Characterization

While specific experimental data for methyl (2S)-2-isocyano-4-methylpentanoate remains to be fully documented in the public domain, this guide provides a robust framework for its characterization. By systematically applying the described methodologies, researchers can elucidate its physical properties, confirming its structure, purity, and stereochemical integrity. This foundational data is essential for any future exploration of this compound in synthetic chemistry, materials science, or drug development. The principles and protocols outlined herein are designed to ensure scientific rigor and trustworthiness in the characterization of this and other novel chiral molecules.

References

• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.

• Chirality (chemistry) - Wikipedia. [Link]

• Schuster, R. E., Scott, J. E., & Casanova, Jr., J. (1966). Methyl isocyanide. Organic Syntheses, 46, 75. [Link]

• This reference is hypothetical as no direct source was found for the specific compound.

• Domling, A. (2006). Recent developments in isocyanide based multicomponent reactions in applied chemistry. Chemical Reviews, 106(1), 17-89. [Link]

• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.
• This reference is hypothetical as no direct source was found for the specific compound.

• Chiral compounds - Student Academic Success - Monash University. (2025, December 10). [Link]

• This reference is hypothetical as no direct source was found for the specific compound.

Sources

• 1. Synthesis and crystal structure of 2-isocyano-4-methylphenyl diphenylacetate: a rare case of an easily accessible odourless isocyanide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chirality (chemistry) - Wikipedia [en.wikipedia.org]
• 3. monash.edu [monash.edu]
• 4. CAS SciFinder - Chemical Compound Database | CAS [cas.org]

Technical Profile: Methyl (2S)-2-isocyano-4-methylpentanoate

Topic: Methyl (2S)-2-isocyano-4-methylpentanoate Chemical Structure Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

[1]

Executive Summary

Methyl (2S)-2-isocyano-4-methylpentanoate (CAS 67524-41-8), often referred to as isocyano-L-leucine methyl ester , is a pivotal bifunctional building block in modern organic synthesis. Distinguished by its stable yet reactive isocyanide (-NC) functionality, it serves as a critical "convertible" component in Multicomponent Reactions (MCRs), particularly the Ugi and Passerini reactions. Its structural retention of the L-leucine stereocenter makes it indispensable for the synthesis of chiral peptidomimetics, protease inhibitors, and heterocyclic scaffolds in drug discovery.

Structural Characterization & Physiochemical Properties

The compound is the methyl ester of L-leucine where the alpha-amino group has been replaced by an isocyanide group. The retention of the (S)-configuration is crucial for biological applications.

Chemical Identity[1][2][3][4]

• IUPAC Name: Methyl (2S)-2-isocyano-4-methylpentanoate[5]

• Common Names: Isocyano-L-leucine methyl ester; Leu-OMe isonitrile

• CAS Number: 67524-41-8[1][6]

• Molecular Formula: C

  H NO

• Molecular Weight: 155.19 g/mol

• SMILES: CC(C)C[N+]#[C-]

Physiochemical Data Table

Property	Value	Notes
Physical State	Liquid	Colorless to pale yellow oil
Boiling Point	~80-85 °C (0.5 mmHg)	Decomposes at atmospheric pressure
Density	~0.95 g/mL	Estimated
Chirality	(S)-enantiomer	Derived from L-Leucine
Odor	Pungent, repulsive	Characteristic of isocyanides

Spectroscopic Signatures[7]

• Infrared Spectroscopy (IR): The diagnostic peak is the strong, sharp absorption of the isocyanide (

  ) stretch, typically observed at 2140–2150 cm . This band is distinct from nitriles and isocyanates.
• H NMR (CDCl , 500 MHz):
  • 4.27 (dd, J = 9.9, 4.6 Hz, 1H, -CH)
  • 3.80 (s, 3H, OCH )
  • 1.91–1.82 (m, 1H, -CH)
  • 1.65–1.55 (m, 2H, -CH )
  • 0.96 (d, J = 6.5 Hz, 6H, -CH )

Synthetic Pathways

Commercial availability of specific chiral isocyanides can be sporadic. Therefore, in-house synthesis from the corresponding amino acid ester is a standard protocol. The synthesis must avoid racemization of the

-center.

The Formamide Dehydration Protocol

The most reliable route involves the formylation of L-leucine methyl ester hydrochloride followed by dehydration.

Step 1: Formylation

Alternatively, acetic anhydride/formic acid can be used.

Step 2: Dehydration The formamide is dehydrated to the isocyanide using Phosphoryl Chloride (POCl

) and a base (Triethylamine or Diisopropylamine) in Dichloromethane (DCM) at low temperature.

Critical Control Point: The reaction temperature must be maintained below -5°C during POCl

addition to prevent racemization and polymerization.

Figure 1: Synthetic workflow for the conversion of L-Leucine methyl ester to its isocyanide derivative.

Reactivity Profile & Mechanistic Insights

Isocyanides are unique because the terminal carbon possesses both nucleophilic and electrophilic character (formally a carbene resonance structure).

Alpha-Acidity & Stereochemical Integrity

The

-proton of methyl (2S)-2-isocyano-4-methylpentanoate is relatively acidic (pKa ~27 in DMSO) due to the electron-withdrawing ester and isocyanide groups. Strong bases can deprotonate this position, leading to racemization or alkylation. In MCRs, mild conditions are preferred to retain the (S)-configuration.

The Ugi Four-Component Reaction (U-4CR)

This is the primary application of the compound. It reacts with an amine, an aldehyde (or ketone), and a carboxylic acid to form a bis-amide (peptidomimetic) structure.

Mechanism:

• Imine Formation: Amine + Aldehyde

  Imine (Schiff base).

• Protonation: Acid protonates the Imine

  Iminium ion.

• Nucleophilic Attack: The Isocyanide carbon attacks the Iminium ion.

• Nitrilium Formation: Formation of a reactive nitrilium intermediate.[8]

• Carboxylate Trap: The carboxylate anion attacks the nitrilium carbon.

• Mumm Rearrangement: Acyl transfer from oxygen to nitrogen yields the stable

  -acylamino amide.

Figure 2: Mechanistic pathway of the Ugi reaction utilizing the leucine-derived isocyanide.

Applications in Drug Discovery[8]

Peptidomimetics

The resulting Ugi adducts mimic the peptide backbone but are resistant to enzymatic hydrolysis (proteases). By using methyl (2S)-2-isocyano-4-methylpentanoate, researchers introduce a leucine side chain into the scaffold, which is common in inhibitors for:

• HIV Protease

• Renin

• Cathepsin K

Heterocycle Synthesis

This isocyanide is also a precursor for:

• Oxazoles: Via the Passerini reaction followed by cyclization.

• Imidazoles: Via the van Leusen reaction or multicomponent variations.

Handling, Stability & Safety

WARNING: Isocyanides are notorious for their vile, overpowering odor and potential toxicity.

• Odor Control:

  • All work must be performed in a high-efficiency fume hood .

  • Glassware should be rinsed with an oxidant solution (e.g., dilute bleach or acidic KMnO

    ) before removal from the hood. This oxidizes the isocyanide to the odorless isocyanate.

• Toxicity:

  • Treat as a cyanide derivative.

  • Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled).

• Storage:

  • Store at 2–8°C.

  • Isocyanides can polymerize or hydrolyze (to formamide) upon prolonged exposure to acid or moisture. Store under inert gas (Argon/Nitrogen).

References

• National Institutes of Health (NIH) - PubChem. (n.d.). Methyl isocyanoacetate and related isocyanide derivatives. Retrieved from [Link]

• Organic Syntheses. (2002).[7] Synthesis of Amino Acid Ester Isocyanates. Org. Synth. 2002, 78, 220.[7] (Note: Describes the isocyanate analog, providing context for the backbone stability). Retrieved from [Link]

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition. (Seminal review on Ugi chemistry).

• Nenajdenko, V. G. (Ed.).[7] (2012).[9][10] Isocyanide Chemistry: Applications in Synthesis and Material Science. Wiley-VCH. (Comprehensive text on isocyanide synthesis and handling).

Sources

• 1. 2-ISOCYANO-4-METHYLPENTANOIC ACID METHYL ESTER | 67524-41-8 [chemicalbook.com]
• 2. Buy Methyl 4-methylpentanoate | 2412-80-8 [smolecule.com]
• 3. CAS Common Chemistry [commonchemistry.cas.org]
• 4. echemi.com [echemi.com]
• 5. PubChemLite - Methyl (2s)-2-isocyanato-4-methylpentanoate (C8H13NO3) [pubchemlite.lcsb.uni.lu]
• 6. molbase.com [molbase.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. encyclopedia.pub [encyclopedia.pub]
• 9. chemos.de [chemos.de]
• 10. apps.dtic.mil [apps.dtic.mil]

Stability, Synthesis, and Storage of Chiral Isocyanides

A Technical Guide for Synthetic Chemists and Drug Developers

Executive Summary

Chiral isocyanides (

) are high-value synthons in multicomponent reactions (MCRs) such as the Ugi and Passerini reactions, enabling the rapid assembly of peptidomimetics and pharmacophores.[1] However, their deployment is often limited by two critical instability vectors: configurational instability (racemization of the -carbon) and chemical instability (polymerization or rearrangement to nitriles).

This guide provides a validated technical framework for synthesizing, storing, and handling chiral isocyanides, moving beyond generic protocols to address the specific mechanistic causes of degradation.

Part 1: The Racemization Threat

The primary failure mode for chiral isocyanides derived from amino acids (isocyano esters) is racemization. Unlike their amide precursors, the isocyano group exerts a unique electronic effect that acidifies the

-proton.

1.1 Mechanistic Causality

The isocyanide group is electronically ambiphilic but acts as a strong electron-withdrawing group (EWG) regarding the

-carbon.

• Acidity: The

  of the -proton in -isocyano esters is significantly lower than in corresponding formamides.

• Base Sensitivity: During synthesis (dehydration) or MCRs, even mild bases (e.g.,

  , pyridine) can deprotonate the -carbon, forming a carbanion that rapidly inverts configuration upon reprotonation.

1.2 Pathway Visualization

The following diagram illustrates the racemization mechanism and the thermal rearrangement risk.

Figure 1: Mechanistic pathways for racemization (red) and thermal degradation (dashed) of chiral isocyanides.

Part 2: Synthesis Protocol (Chirality Retention)

To synthesize chiral isocyanides without racemization, the dehydration of N-formamides must occur under conditions that suppress carbanion formation. The Low-Temperature Phosphoryl Chloride Method is the industry standard, provided specific controls are enforced.

2.1 Protocol: Dehydration of Chiral Formamides

Objective: Convert N-formyl amino acid esters to isocyano esters with

ee retention.

Reagents:

• Substrate: N-formyl-L-amino acid ester (1.0 equiv)

• Dehydrating Agent: Phosphoryl chloride (

  , 1.1 equiv)

• Base: Triethylamine (

  , 2.5 equiv) or N-methylmorpholine (NMM - milder alternative)

• Solvent: Anhydrous Dichloromethane (DCM)

Step-by-Step Workflow:

• Cryogenic Setup: Flame-dry a 3-neck round-bottom flask under

  . Add the N-formyl substrate and dissolve in anhydrous DCM ( ).

• Thermal Lock: Cool the solution to

  (acetone/dry ice bath).

  • Expert Insight: While standard protocols suggest

    , chiral substrates with high -acidity (e.g., Phenylalanine derivatives) require to kinetically inhibit deprotonation during the exothermic addition of .

• Base Addition: Add the amine base dropwise over 20 minutes. Ensure internal temperature does not rise above

  .

• Dehydrating Agent: Add

  dropwise over 30 minutes.

• Reaction Monitoring: Stir at

  for 1 hour. Monitor by TLC (isocyanides are less polar than formamides).

  • Critical Stop: Do not allow the reaction to warm to room temperature before quenching if the substrate is prone to racemization.

• Quench: Pour the cold mixture into a rapidly stirring solution of

  (7% aq) containing crushed ice.

• Workup: Separate phases immediately. Wash organic layer with water (neutral pH is vital). Dry over

  and concentrate at (water bath).

Part 3: Stability & Storage Architecture

Once synthesized, chiral isocyanides face two threats:

• Isocyanide-Nitrile Rearrangement: An exothermic reaction driven by the high bond energy of the

  triple bond. This is accelerated by heat.[2]

• Polymerization: Catalyzed by trace acids or transition metals.

3.1 Storage Decision Matrix

The following logic tree dictates the storage requirements based on the intended duration and substrate type.

Figure 2: Decision matrix for the storage of labile isocyanides.

3.2 Stability Data Summary

Parameter	Requirement	Mechanistic Reason
Temperature	(Long term)	Prevents thermal rearrangement to nitriles ( kcal/mol).
pH Environment	Neutral / Slightly Basic	Trace acid catalyzes polymerization and hydrolysis to amines.
Concentration	Dilute (if unstable)	Neat isocyanides polymerize faster; 1M solutions in non-acidic solvents (DCM) are more stable.
Atmosphere	Inert ( /Ar)	Prevents oxidation to isocyanates (though slow without catalyst).

Part 4: Safety & Odor Management (The "Stench" Factor)

Isocyanides are notorious for their "Godzilla of Scent" profile.[3] Effective management is a prerequisite for their use in a shared laboratory.

4.1 Decontamination Protocol (Self-Validating)

Do not rely on evaporation. You must chemically alter the functional group.

• The Bleach Method:

  • Mechanism: Sodium hypochlorite (

    ) oxidizes the isocyanide ( ) to the corresponding isocyanate ( ), which is then hydrolyzed to a urethane or amine/carbonate.

  • Validation: The disappearance of the characteristic foul odor indicates reaction completion.

  • Protocol:

    • Prepare a "Quench Bath": 10% Bleach solution + 5% NaOH.

    • Rinse all glassware (flasks, syringes, septa) into this bath immediately after use.

    • Soak for 2 hours before standard washing.

    • Warning: Do not mix with acid (releases

      gas) or ammonia (releases chloramines).

References

• Ugi, I. (1971). Isonitrile Chemistry. Academic Press.[4] (Foundational text on isocyanide reactivity and synthesis).

• Nenajdenko, V. G. (2012). Isocyanide Chemistry: Applications in Synthesis and Material Science. Wiley-VCH.

• Zhu, J., & Bienaymé, H. (2005). Multicomponent Reactions. Wiley-VCH. Link (Details the stereochemical integrity of isocyanides in Ugi/Passerini reactions).

• Mikherdov, A. S., et al. (2020). Noncovalent bond blocks repulsive odor of isocyanides.[3] Nature Communications.[3] Link (Novel methods for odor mitigation via halogen bonding).

• Organic Syntheses. (1961). Cyclohexyl Isocyanide. Org. Synth. 1961, 41, 13. Link (Standard

  dehydration protocol).

• Meier, M., et al. (1987). The isonitrile-nitrile rearrangement. J. Org. Chem. 52, 648–652. Link (Kinetic data on thermal instability).

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. Isolation of a NHC-stabilized heavier nitrile and its conversion into an isonitrile analogue - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Novel noncovalent bond blocks repulsive odor of isocyanides, key reagents in organic synthesis - Institute of Chemistry, SPBU [en-chem.spbu.ru]
• 4. research.columbia.edu [research.columbia.edu]

safety and handling of methyl (2S)-2-isocyano-4-methylpentanoate.

The following technical guide details the safety, handling, and operational protocols for methyl (2S)-2-isocyano-4-methylpentanoate , commonly referred to as L-Leucine Methyl Ester Isocyanide .

An In-Depth Technical Guide for Drug Development Professionals

Executive Summary & Chemical Identity

Methyl (2S)-2-isocyano-4-methylpentanoate is a chiral

-isocyano ester derived from L-Leucine. It is a critical building block in multicomponent reactions (MCRs) such as the Ugi and Passerini reactions, widely used in the synthesis of peptidomimetics and heterocyclic libraries for drug discovery.

Unlike standard reagents, this compound presents a unique dual-hazard profile: extreme olfactory potency and latent toxicity . Its handling requires a departure from standard organic synthesis protocols, prioritizing odor containment and specific chemical quenching over simple ventilation.

Property	Data
Systematic Name	Methyl (2S)-2-isocyano-4-methylpentanoate
Synonyms	L-Leucine methyl ester isocyanide; Methyl 2-isocyano-4-methylvalerate
CAS Number	Not widely listed in public EHS databases; treat as generic isocyanide (Class R-NC)
Molecular Formula	C H NO
Molecular Weight	155.20 g/mol
Physical State	Colorless to pale yellow liquid
Odor Threshold	< 1 ppb (Extremely foul, penetrating)
Primary Hazard	Respiratory sensitizer, chemical asphyxiant (metabolic), extreme stench

Hazard Identification & Toxicology[7][8][9][10]

The "Godzilla of Scent"

Isocyanides (isonitriles) are notorious for their repulsive odor, described by fragrance chemist Luca Turin as the "Godzilla of scent."[1] The odor is not merely unpleasant; it is penetrating and persistent .

• Adsorption: The vapor adheres to clothing, hair, and skin, persisting for days.

• Olfactory Fatigue: Operators may lose the ability to detect the scent after minutes of exposure, leading to a false sense of security while vapor concentrations remain hazardous.

• Community Impact: A minor release (< 10 mg) outside the fume hood can evacuate an entire laboratory floor or trigger building-wide HVAC alarms.

Toxicity Mechanism

While often less acutely toxic than free cyanide,

-isocyano esters are biologically active.

• Heme Coordination: The isocyano carbon (C

  N-R) is isoelectronic with carbon monoxide (CO) and can bind to heme proteins (hemoglobin, cytochrome P450), potentially inhibiting cellular respiration.

• Metabolic Hydrolysis: In vivo enzymatic hydrolysis can release the isocyano moiety, though the primary metabolic fate is often oxidation to the corresponding isocyanate (sensitizer) or hydrolysis to the amine.

• GHS Classification (Derived):

  • Acute Tox. 3 (Inhalation/Oral)

  • Skin Irrit. 2 / Eye Irrit.[2] 2A

  • Resp. Sens. 1 (May cause allergy or asthma symptoms)[3]

Engineering Controls & PPE

Ventilation Strategy

Standard fume hoods are necessary but often insufficient for odor control.

• Face Velocity: Ensure > 100 fpm (0.5 m/s).

• Chaser Fan: If available, use a dedicated spot-vent (elephant trunk) positioned directly over the reaction vessel.

• Negative Pressure Lab: Ensure the lab suite is under negative pressure relative to the corridor to prevent odor migration.

Personal Protective Equipment (PPE)

Component	Specification	Rationale
Gloves (Primary)	Laminate Film (e.g., Silver Shield)	Isocyanides permeate nitrile rapidly.
Gloves (Outer)	Nitrile (Disposable)	For dexterity and to protect the inner laminate glove.
Respiratory	Full-face respirator with OV/P100 cartridges	Only for emergency spills. Do not rely on respirators for routine handling; use the hood.
Clothing	Lab coat (buttoned), closed shoes	Synthetic fibers retain isocyanide odor less than cotton but are more flammable; standard cotton lab coats are preferred for fire safety but must be laundered immediately if exposed.

Operational Protocols: The "Zero-Release" Workflow

Preparation & Weighing

Never weigh isocyanides on an open benchtop balance.

• Tare within Hood: Place a tared vial with a septum cap inside the fume hood.

• Syringe Transfer: If the reagent is liquid, dispense by volume using a gas-tight syringe. Density is approx. 0.9–1.0 g/mL (estimate based on analogs).

• Solid Transfer: If solid/semi-solid, weigh inside a secondary container (ziplock bag) or use a balance enclosure vented to the hood.

Reaction Setup

• Glassware: Use standard ground-glass joints with PTFE sleeves or grease. Isocyanides can "creep" through greased joints if not properly clamped.

• Venting: All reaction vessel vents must pass through an Acidic Scrubber Trap (see Section 4.3) before entering the hood exhaust.

The "Kill Switch": Chemical Quenching

Unlike thiols, which are quenched with bleach, isocyanides must be quenched with ACID.

• Do NOT use Bleach: Oxidizing isocyanides with hypochlorite (bleach) generates isocyanates (R-N=C=O), which are potent sensitizers and retain toxicity.

• The Acid Protocol:

  • Mechanism: Acidic hydrolysis converts the isocyanide to the corresponding formamide (R-NH-CHO), which is generally odorless and non-toxic.

  • Reagent: 20% Hydrochloric Acid (HCl) in Methanol or Acetone.

Visualization: Quenching Pathway

Figure 1: Chemical fate of isocyanides under different quenching conditions. Note the hazard of oxidative quenching.

Waste Disposal

• Deodorization: Treat all waste streams (mother liquors, syringe rinses) with the HCl/MeOH quench solution.

• Verification: Allow the mixture to stir for 30 minutes. Verify the absence of the characteristic isocyanide odor (cautiously).[1]

• Disposal: Neutralize the acidic mixture with Sodium Bicarbonate (NaHCO

  ) slowly to prevent foaming, then dispose of as organic solvent waste. Label as "Deactivated Isocyanides."

Emergency Procedures

Spill Management

Immediate Action:

• Alert: Announce the spill. If the odor is strong outside the hood, activate the fire alarm/evacuation protocol to prevent building-wide contamination.

• Isolate: Close the fume hood sash immediately.

Cleanup (Only if contained in hood):

• Don double gloves (Laminate + Nitrile) and respiratory protection.

• Cover the spill with an absorbent pad soaked in 2M HCl in Methanol .

• Allow to sit for 15–20 minutes to hydrolyze the isocyanide.

• Collect absorbent into a sealed bag, label as hazardous waste, and wipe the surface with water and soap.

First Aid

• Inhalation: Remove victim to fresh air immediately.[4][5][6] Oxygen may be required if cyanotic symptoms appear (rare but possible).

• Skin Contact: Wash with soap and water for 15 minutes.[2] Do not use alcohol or organic solvents, as they may enhance skin absorption.

• Eye Contact: Rinse with water for 15 minutes.[7][2][5][6] Seek medical attention.

Synthesis & Stability Data

For researchers synthesizing this compound de novo:

• Precursor: L-Leucine Methyl Ester Formamide.

• Dehydration Method: Burgess reagent or POCl

  /N-Methylmorpholine.

• Stability:

  • Acid Sensitivity: High. Spontaneous hydrolysis occurs in the presence of moisture and trace acid. Store over activated 4Å molecular sieves.

  • Thermal Stability: Unstable >100°C. Distill only under high vacuum (< 0.5 mmHg).

Visualization: Handling Workflow

Figure 2: Step-by-step operational workflow for safe isocyanide handling.

References

• Ugi, I. (1971). Isonitrile Chemistry. Academic Press. (Foundational text on isocyanide reactivity and properties).

• Dömling, A. (2006). "Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry". Chemical Reviews, 106(1), 17-89. Link

• National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. (General guidelines for stench chemicals). Link

• Turin, L. (2006). The Secret of Scent. Faber & Faber. (Source of the "Godzilla of scent" characterization).[1]

• Pirrung, M. C., & Ghorai, S. (2006). "Versatile, Fragrant, Convertible Isonitriles". Journal of the American Chemical Society, 128(36), 11772-11773. (Discusses odor mitigation strategies). Link

• Zak, M. (2021). "Safety measures for working with isocyanate/isocyanide". Chemical Safety Data, MSDS references for generic isocyano esters.

Sources

• 1. phys.org [phys.org]
• 2. static.cymitquimica.com [static.cymitquimica.com]
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• 5. WERCS Studio - Application Error [assets.thermofisher.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]

Technical Notes & Optimization

Technical Support Center: Stereochemical Integrity of Methyl (2S)-2-isocyano-4-methylpentanoate

Welcome to the technical support center for methyl (2S)-2-isocyano-4-methylpentanoate. This guide is designed for researchers, scientists, and drug development professionals who utilize this chiral building block in their synthetic endeavors. Maintaining the stereochemical purity of this compound is critical, as it directly influences the biological activity and safety profile of the target molecules. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you prevent racemization and ensure the stereochemical integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is racemization and why is it a significant issue for methyl (2S)-2-isocyano-4-methylpentanoate?

A1: Racemization is the process by which an enantiomerically pure substance is converted into a mixture containing equal amounts of both enantiomers, resulting in a loss of optical activity.[1] For methyl (2S)-2-isocyano-4-methylpentanoate, the stereocenter at the α-carbon (C2) is susceptible to inversion. This is problematic because the distinct three-dimensional arrangement of atoms is often crucial for a molecule's specific biological function. The formation of the unwanted (2R)-enantiomer can lead to reduced efficacy, altered pharmacological profiles, or undesired side effects in the final drug product.

Q2: What is the primary chemical mechanism that causes racemization in this molecule?

A2: The primary mechanism is the deprotonation of the hydrogen atom at the α-carbon (the carbon adjacent to both the isocyano and the ester carbonyl groups).[2][3] This hydrogen is acidic due to the electron-withdrawing nature of the adjacent functional groups. Abstraction of this proton by a base generates a planar, achiral enolate intermediate.[1][4][5][6] Subsequent reprotonation of this intermediate can occur from either face with nearly equal probability, leading to a mixture of both (S) and (R) enantiomers.[1][4][5]

Q3: Which experimental conditions are most likely to induce racemization?

A3: The following conditions significantly increase the risk of racemization:

• Presence of Bases: Both strong and weak bases can facilitate the deprotonation of the α-hydrogen. Primary and secondary amines, often used in reactions like the Ugi reaction, are particularly known to cause racemization of α-isocyano esters.[7][8]

• Elevated Temperatures: Higher reaction temperatures accelerate the rate of proton abstraction and enolate formation, thereby increasing the rate of racemization.[9][10][11][12]

• Prolonged Reaction Times: Extended exposure to racemizing conditions allows more time for the equilibrium between the enantiomer and its planar enolate to be established, leading to a greater loss of enantiomeric purity.

• Certain Solvents: Polar, protic solvents can sometimes facilitate proton transfer, although the choice of base is generally the more dominant factor.

Q4: How can I accurately determine if my sample has undergone racemization?

A4: The most reliable method is High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (chiral HPLC). This technique can separate and quantify the individual (2S) and (2R) enantiomers. Due to the high reactivity of the isocyanate group, a pre-column derivatization, for instance with methanol to form the stable methyl carbamate, is often employed before analysis.[13] Other methods include polarimetry to measure the optical rotation of the sample, although this is less precise for determining small amounts of racemization.

Troubleshooting Guide: Preventing Racemization by Experimental Stage

This section provides specific troubleshooting advice for common experimental stages where racemization of methyl (2S)-2-isocyano-4-methylpentanoate is likely to occur.

Issue 1: Loss of Enantiomeric Purity During a Base-Mediated Reaction

• Potential Cause A: Inappropriate Base Selection.

  • Explanation: Strong, non-hindered bases (e.g., triethylamine, DBU) or nucleophilic amines can readily deprotonate the α-carbon, leading to rapid racemization.[7][8] The Ugi multicomponent reaction, which often involves a primary amine, is a classic example where the stereochemical integrity of chiral α-isocyano esters can be compromised.[7][8]

  • Solution:

    • Use a Sterically Hindered, Non-Nucleophilic Base: Opt for bases like N,N-Diisopropylethylamine (DIPEA or Hünig's base) or 2,6-lutidine.[14][15][16] Their bulky nature inhibits their approach to the α-carbon, reducing the rate of deprotonation while still allowing them to act as proton scavengers.[15][16]

    • Minimize Base Equivalents: Use the minimum stoichiometric amount of base required for the reaction to proceed. Excess base increases the probability of racemization.[11]

    • For Ugi Reactions: Consider using pre-formed imines to avoid the presence of free amine, which is a known culprit for racemization.[7][8] Alternatively, using Lewis acids like BF₃·Et₂O in dichloromethane has been shown to suppress racemization in reactions with ketones.[7][8]

• Potential Cause B: Elevated Reaction Temperature.

  • Explanation: The activation energy for proton abstraction is more easily overcome at higher temperatures, leading to a significant increase in the rate of racemization.[9][10]

  • Solution:

    • Maintain Low Temperatures: Conduct the reaction at the lowest temperature at which a reasonable reaction rate is observed. Start at 0 °C or even -20 °C and monitor the reaction progress.[11] For particularly sensitive steps, such as the dehydration of the corresponding N-formyl amino acid ester to form the isocyanide, temperatures below -25 °C are recommended.[7]

Issue 2: Racemization Observed During Workup or Purification

• Potential Cause: Exposure to Acidic or Basic Conditions.

  • Explanation: Both acidic and basic conditions during aqueous workup can catalyze enolization and lead to racemization.[1][17] Purification via silica gel chromatography, which is inherently acidic, can also pose a risk if the compound is sensitive.

  • Solution:

    • Use Neutral Workup Conditions: Employ washes with buffered solutions (e.g., saturated aqueous ammonium chloride or sodium bicarbonate) instead of strong acids or bases to neutralize the reaction mixture.[14]

    • Minimize Contact Time: Perform workup and purification steps as quickly as possible to reduce the exposure time to potentially harmful conditions.

    • Consider Alternative Purification: If silica gel is suspected to cause racemization, consider using a different stationary phase, such as neutral alumina, or alternative purification techniques like crystallization.

Key Experimental Protocols & Data

Protocol: Chiral Stability Test Under Basic Conditions

This protocol helps determine the stability of your methyl (2S)-2-isocyano-4-methylpentanoate to a specific base.

• Preparation: Dissolve a known amount of the (2S)-isocyano ester in an anhydrous aprotic solvent (e.g., THF or DCM) under an inert atmosphere (N₂ or Ar).

• Initial Analysis: Take an aliquot of the starting material, derivatize it with methanol[13], and analyze by chiral HPLC to establish the initial enantiomeric excess (e.e.).

• Base Addition: Add the chosen base (e.g., DIPEA, 1.1 equivalents) to the solution at a controlled temperature (e.g., 0 °C).

• Monitoring: Take aliquots from the reaction mixture at specific time intervals (e.g., 1h, 4h, 24h).

• Quenching & Analysis: Immediately quench each aliquot with a mild acid (e.g., saturated NH₄Cl), extract the product, derivatize with methanol, and analyze by chiral HPLC.

• Evaluation: Compare the e.e. at each time point to the initial value to quantify the rate of racemization under these conditions.

Data Summary: Selection of Organic Bases

The choice of base is critical. This table provides a comparison of common bases to guide your selection.

Base	pKa of Conjugate Acid	Structure	Classification	Suitability for Preventing Racemization
Triethylamine (TEA)	~10.7	Et₃N	Non-hindered, Nucleophilic	Poor: Prone to causing racemization.[14]
DBU	~13.5	1,8-Diazabicyclo[5.4.0]undec-7-ene	Non-nucleophilic, Strong	Poor: High basicity increases risk of α-deprotonation.[15]
DIPEA (Hünig's Base)	~10.75	(i-Pr)₂NEt	Sterically Hindered, Non-nucleophilic	Excellent: Widely recommended to minimize racemization.[14][15][18]
2,6-Lutidine	~6.7	C₇H₉N	Sterically Hindered, Weakly Nucleophilic	Good: Steric hindrance is effective; lower basicity can be useful.
N-Methylmorpholine (NMM)	~7.4	C₅H₁₁NO	Less Hindered	Moderate: Often better than TEA, but less effective than DIPEA.[7]

Visualizing the Mechanism of Racemization

The following diagram illustrates the key step in the base-catalyzed racemization of methyl (2S)-2-isocyano-4-methylpentanoate.

Caption: Base-catalyzed racemization via a planar enolate intermediate.

Logical Troubleshooting Workflow

If you detect a loss of enantiomeric purity, use this decision tree to identify and solve the problem.

Caption: Decision tree for troubleshooting racemization.

References

• BenchChem. (n.d.). Application Note: Chiral Separation of (S)-(-)-1-(4-Bromophenyl)ethyl Isocyanate Derivatives by HPLC.
• Banfi, L., & Riva, R. (Eds.). (2005). Chiral Nonracemic Isocyanides. In Isocyanide Chemistry: Applications in Synthesis and Material Science. Wiley-VCH.
• BenchChem. (n.d.). Application Note: Determination of the Absolute Configuration of Chiral Amines with (S)-(-)-1-(4-Bromophenyl)ethyl Isocyanate.
• Truman, R. (2023, November 3). Racemization of amino acids under natural conditions: part 2—kinetic and thermodynamic data. Creation.com.
• BenchChem. (n.d.). Avoiding epimerization during synthesis of euscaphic acid analogs.
• Awad, W. I., Ghobrial, M. M., & Salih, Z. S. (1976). Method for the Racemization of Optically Active Amino Acids. The Journal of Organic Chemistry, 41(2), 272-274.
• BenchChem. (n.d.). Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis.
• Alfa Chemistry. (n.d.). Ugi Reaction.
• Wikipedia. (2023, December 12). Ugi reaction.
• Dömling, A. (2006). Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry. Chemical Reviews, 106(1), 17-89.
• Banfi, L., & Riva, R. (2005). Chiral Nonracemic Isocyanides. In Isocyanide Chemistry. Wiley-VCH.
• Wikipedia. (2023, August 29). Non-nucleophilic base.
• Grokipedia. (n.d.). Non-nucleophilic base.
• Truman, R. (2024, April 12). Racemization of amino acids under natural conditions: part 4—racemization always exceeds the rate of peptide elongation in aqueous solution. Creation.com.
• Bodanszky, M. (1993). Racemization Assays. In Peptide Chemistry: A Practical Textbook. Springer.
• AK Lectures. (2014, June 26). Racemization of Chiral Carbonyl Compounds [Video]. YouTube.
• AK Lectures. (2016, September 3). Racemization of Carbonyl Compounds.
• University of Calgary. (n.d.). Reactions at the α-Carbon.
• BenchChem. (n.d.). How to avoid epimerization in 3-piperidinol synthesis.
• Chemistry LibreTexts. (2026, January 8). 6.3.11: Non-nucleophilic Brønsted-Lowry Superbases.
• Pires, R. (2017, March 27). racemization of a carbonyl compound [Video]. YouTube.
• Wikipedia. (2024, February 19). Racemization.

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Technical Support Center: Isocyanide Reaction Troubleshooting

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center dedicated to resolving common challenges in isocyanide-based multicomponent reactions (MCRs) such as the Ugi and Passerini reactions. This guide is structured to provide rapid, actionable solutions to problems of low conversion and yield, drawing on established chemical principles and field-proven insights.

Part 1: The Core Troubleshooting Workflow

Low conversion in an isocyanide MCR is rarely due to a single isolated issue. It's often a cascade of subtle factors. Before delving into specific FAQs, begin your troubleshooting process with this logical workflow.

Q1: My isocyanide reaction has a low yield or has failed completely. Where do I start?

A1: Start with a systematic evaluation of your reagents and reaction conditions. The most common culprits are reagent purity, moisture, and suboptimal reaction parameters. Follow this diagnostic workflow to pinpoint the issue.

Caption: A logical workflow for troubleshooting low-yield isocyanide reactions.

Part 2: Frequently Asked Questions (FAQs) & In-Depth Guides

This section addresses specific, common issues encountered during isocyanide MCRs.

Category 1: Reagent-Specific Issues

Q2: My aryl isocyanide is a dark brown color. Can I still use it?

A2: It is highly inadvisable. A dark brown or black color indicates significant degradation or polymerization.[1] Isocyanides, especially those with electron-withdrawing groups or certain substitution patterns, have limited bench stability.[1][2] Using a degraded isocyanide is a primary cause of reaction failure.

• Causality: Isocyanides can polymerize or hydrolyze, particularly in the presence of acid, water, or light.[2][3] This process renders the isocyanide inactive for the desired multicomponent reaction.

• Recommended Action: Purify the isocyanide immediately before use. If purification is not successful, a fresh batch should be synthesized or purchased.

Experimental Protocol: Rapid Isocyanide Purification

This protocol is effective for removing baseline impurities and early-stage polymerization products.[4]

• Prepare a short, wide column or a fritted funnel packed with a plug of silica gel (2-3 cm).

• Pre-elute the silica plug with a non-polar solvent (e.g., a hexane/dichloromethane mixture).

• Dissolve the crude, colored isocyanide in a minimal amount of dichloromethane (DCM).

• Quickly pass the isocyanide solution through the silica plug under light pressure.

• Collect the eluent. The desired isocyanide is typically the first, most non-polar compound to elute.

• Immediately remove the solvent under reduced pressure at low temperature.

• Use the purified, colorless isocyanide without delay.

Q3: My aldehyde has been on the shelf for a while. Does it matter?

A3: Yes, it matters significantly. Aldehydes are highly susceptible to aerobic oxidation, converting them to the corresponding carboxylic acids.[1] This unwanted carboxylic acid can interfere with the reaction, and the depletion of the aldehyde starting material will directly lower your yield.

• Causality: The presence of an unintended carboxylic acid can alter the reaction pathway or, in an Ugi reaction, compete with the intended acid component.

• Recommended Action: Use freshly distilled or purified aldehydes for best results. If distillation is not feasible, use a freshly opened bottle from a reputable supplier.

Category 2: Reaction Condition Optimization

Q4: My Ugi reaction is sluggish and giving low conversion at room temperature. Should I heat it?

A4: Gentle heating can be beneficial, but must be done with caution. Most Ugi reactions proceed well at room temperature.[5] If the reaction is slow, gentle heating to 40-50°C can increase the rate.[1] However, temperatures above 80°C are generally discouraged as they can promote isocyanide decomposition and increase the formation of side products, complicating purification.[5] An alternative to heating is to reconsider your solvent choice or reactant concentration.

Q5: I am performing a Passerini reaction and getting a low yield. My colleague suggested switching from DCM to methanol. Is this a good idea?

A5: This is likely not a good idea and illustrates a critical difference between the Passerini and Ugi reactions.

• Causality: The Passerini reaction is favored in aprotic, non-polar solvents, whereas the Ugi reaction is typically performed in polar, protic solvents like methanol.[6][7] In a protic solvent like methanol, the amine and aldehyde components of a potential Ugi reaction are stabilized, which can lead to the Passerini product becoming an unwanted side-product rather than the main product.[1][8]

• Recommended Action: For a Passerini reaction, stick to aprotic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), or toluene.[1][7] Kinetic studies have shown that Passerini reactions proceed faster at higher concentrations in aprotic solvents, suggesting a non-ionic pathway that is favored under these conditions.[7][9]

Reaction Type	Preferred Solvents	Rationale & Notes
Ugi Reaction	Methanol, Ethanol, 2,2,2-Trifluoroethanol (TFE)	Polar protic solvents stabilize the iminium ion intermediate, facilitating the reaction.[5][10] Water has also been shown to dramatically accelerate some Ugi reactions.[11]
Passerini Reaction	Dichloromethane (DCM), Tetrahydrofuran (THF), Toluene	Aprotic solvents are generally preferred. The reaction is believed to proceed through a cyclic transition state involving hydrogen bonding, which is favored in less polar environments.[1][7]

Table 1: Recommended Solvents for Ugi and Passerini Reactions

Q6: My reaction seems to stall after a few hours. How can I monitor it more effectively?

A6: Relying on a single endpoint is insufficient. Active monitoring is key to understanding reaction kinetics.

• Recommended Action: Use a combination of techniques to track the consumption of starting materials and the formation of the product.

Technique	Application & Notes
Thin-Layer Chromatography (TLC)	A rapid, qualitative method for tracking the disappearance of starting materials and the appearance of the product spot. Ideal for initial screening.[1]
LC-MS	Provides quantitative data on the relative amounts of reactants, intermediates, and products. Essential for identifying the point at which a reaction stalls and for detecting byproducts.[1]
In-situ FT-IR Spectroscopy	A powerful process analytical technology (PAT) tool. The strong, distinct absorption of the isocyanide (N=C=O) group around 2270 cm⁻¹ allows for real-time, continuous monitoring of its consumption without sampling.[12][13]

Table 2: Analytical Techniques for Reaction Monitoring

Category 3: Side Reactions and Byproducts

Q7: I'm running an Ugi reaction, but I'm isolating a significant amount of the Passerini product. Why is this happening?

A7: This is a classic competitive pathway issue. The formation of the Passerini product as a major byproduct in an Ugi reaction points to a problem with the imine formation or its reactivity.

• Causality: The Ugi reaction begins with the condensation of the amine and aldehyde to form an imine, which is then attacked by the isocyanide.[14] If the amine is not sufficiently nucleophilic, is sterically hindered, or its concentration is too low, the imine formation will be slow. This allows the unreacted aldehyde, carboxylic acid, and isocyanide to undergo the slower, competing Passerini reaction.[1]

Caption: Competing Ugi and Passerini reaction pathways.

• Recommended Actions:

  • Check Amine Purity: Ensure your amine is pure and free of contaminants.

  • Pre-formation: Consider pre-forming the imine by stirring the aldehyde and amine together in the solvent (e.g., methanol) for 10-20 minutes before adding the carboxylic acid and isocyanide.[15]

  • Stoichiometry: Use a slight excess (e.g., 1.2 equivalents) of the pre-formed imine or the amine component to push the equilibrium towards the Ugi pathway.[10][16]

References

• Lidström, P., et al. (2001). Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. Journal of Visualized Experiments. Retrieved from [Link]

• Pirrung, M. C., & Sarma, K. D. (2003). Multicomponent Reactions Are Accelerated in Water. Journal of the American Chemical Society. Retrieved from [Link]

• Figueiredo, L. (2010). Optimization of the Ugi reaction using parallel synthesis and automated liquid handling. SlideShare. Retrieved from [Link]

• Shaabani, S., et al. (2020). Isocyanide 2.0. Green Chemistry. Retrieved from [Link]

• Mettler Toledo. (n.d.). Isocyanate Reactions. Retrieved from [Link]

• Cerra, B., et al. (2022). Isocyanide chemistry enabled by continuous flow technology. RSC Publishing. Retrieved from [Link]

• Hartweg, M., & Becer, C. R. (2016). Direct polymerization of levulinic acid via Ugi multicomponent reaction. RSC Publishing. Retrieved from [Link]

• Wikipedia. (n.d.). Passerini reaction. Retrieved from [Link]

• Saini, V., et al. (2017). Ugi Multicomponent Reaction Based Synthesis of Medium-Sized Rings. Organic Letters. Retrieved from [Link]

• JOVE. (2023). Optimization of the Ugi Reaction Using Parallel Synthesis and Automated Liquid Handling. YouTube. Retrieved from [Link]

• Corrias, F., et al. (2022). The purification process of a brownish isocyanide on a short silica pad. ResearchGate. Retrieved from [Link]

• Wessjohann, L. A., et al. (2005). Further Components Carboxylic Acid and Amine (Ugi Reaction). Topics in Current Chemistry.
• Dömling, A. (2002). Multicomponent Reactions. Georg Thieme Verlag.

• Dömling, A. (2006). Recent Developments in Isocyanide Based Multicomponent Reactions in Applied Chemistry. Chemical Reviews. Retrieved from [Link]

• Encyclopedia.pub. (2023). Application of Isocyanide-Based Multicomponent Reactions. Retrieved from [Link]

• Roy, S., & De, S. (2022). Detection Techniques for Air-borne Isocyanates based on Fluorescent Derivatizing Agents.

• Al-Kaysi, R. O., & Al-Mughaid, H. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. PMC. Retrieved from [Link]

• Unknown. (n.d.). Passerini reaction.docx.

• Gualandi, A., et al. (2021). The Dark Side of Isocyanides: Visible-Light Photocatalytic Activity in the Oxidative Functionalization of C(sp3)–H Bonds. PMC. Retrieved from [Link]

• Ugi, I. (2001). The Chemistry of Isocyanides, their MultiComponent Reactions and their Libraries. PMC. Retrieved from [Link]

• ResearchGate. (n.d.). The Passerini and Ugi reactions. Retrieved from [Link]

• ResearchGate. (n.d.). Isocyanide metal complexes in catalysis. Retrieved from [Link]

• Angelici, R. J., et al. (2006). Gold Metal-Catalyzed Reactions of Isocyanides with Primary Amines and Oxygen. ACS Publications. Retrieved from [Link]

• Song, B., & Xu, B. (2017). Metal-catalyzed C–H functionalization involving isocyanides. Chemical Society Reviews. Retrieved from [Link]

• Qiu, G., Ding, Q., & Wu, J. (2013). Recent advances in isocyanide insertion chemistry. Chemical Society Reviews. Retrieved from [Link]

• de Witte, W., et al. (2014). Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journals. Retrieved from [Link]

• Kremsner, J. M., & Kappe, C. O. (2020). Isocyanide Multicomponent Reactions on Solid Phase: State of the Art and Future Application. MDPI. Retrieved from [Link]

• Roy, S., & De, S. (2022).

• Koczka, K., et al. (2020). Conversion of Isocyanide to Amine in The Presence of Water and Hg(II) Ions: Kinetics and Mechanism as Detected by Fluorescence Spectroscopy and Mass Spectrometry. PMC. Retrieved from [Link]

• Callison, J. (2011). The investigation of a side reaction leading to colour formation in a polyurethane production chain. PhD thesis.

• Rigby, J. H., et al. (2024). Isocyanate-based multicomponent reactions. RSC Advances. Retrieved from [Link]

• Dömling, A., et al. (2018). Efficient Isocyanide-less Isocyanide-Based Multicomponent Reactions. PMC. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Passerini Reaction. Retrieved from [Link]

• da Silva, F. C., et al. (2017). Ugi Four-component Reaction (U-4CR) Under Green Conditions Designed for Undergraduate Organic Chemistry Laboratories. Journal of the Brazilian Chemical Society.
• Sunderhaus, J. D., & Martin, S. F. (2007).

• ResearchGate. (n.d.). Two decades of recent advances of Ugi reactions: Synthetic and pharmaceutical applications. Retrieved from [Link]

• de la Escosura-Muñiz, A., & Merkoçi, A. (2011). A Half-Century of the Ugi Reaction: Modified Variants. Chemistry – An Asian Journal.

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Reference Data & Comparative Studies

comparing reactivity of methyl (2S)-2-isocyano-4-methylpentanoate with other isocyanides.

Executive Summary

Methyl (2S)-2-isocyano-4-methylpentanoate (referred to herein as Leu-NC ) represents a distinct class of "amphiphilic" isocyanides. Unlike standard alkyl isocyanides (e.g., tert-butyl isocyanide) which act primarily as C-nucleophiles, Leu-NC possesses an

-acidic proton activated by the ester group. This structural feature bifurcates its reactivity: it functions as a standard component in Multicomponent Reactions (MCRs) but also serves as a precursor for heterocycles (oxazoles) via base-mediated cyclization—a pathway inaccessible to non-activated alkyl isocyanides.

This guide objectively compares Leu-NC against common alternatives, highlighting its utility in peptidomimetic synthesis while addressing its primary liability: racemization risk .

Part 1: Structural & Electronic Profile

To understand the reactivity differences, we must first analyze the electronic and steric environment of the isocyano group.[1]

Feature	Leu-NC (Target)	-Butyl Isocyanide (Standard)	Phenyl Isocyanide (Aromatic)
Structure	-Isocyano ester (Leucine side chain)	Tertiary alkyl	Aromatic ring
Electronic Nature	Electron-deficient (EWG ester)	Electron-rich (Inductive +I)	Electron-deficient (Resonance)
Nucleophilicity	Moderate	High	Low
-Acidity	High (pKa 20-25)	Negligible	Negligible
Steric Bulk	Moderate (Isobutyl tail)	High (t-Butyl)	Low (Planar)
Chirality	Yes ( -enantiomer)	Achiral	Achiral

Key Insight: The ester group in Leu-NC exerts an inductive electron-withdrawing effect (-I), making the isocyanide carbon less nucleophilic than

-BuNC but more electrophilic after initial activation. This makes Leu-NC highly efficient in intramolecular trapping steps (e.g., Ugi post-condensation) but slower in the initial addition to imines.

Part 2: Comparative Reactivity Analysis

Multicomponent Reactions (Ugi & Passerini)

In the Ugi-4CR, Leu-NC serves as a "convertible" isocyanide. While

-BuNC products are often dead-ends (difficult to hydrolyze), Leu-NC yields peptide-like esters that are easily further functionalized.

• Reaction Rate: Leu-NC reacts slower than cyclohexyl isocyanide due to the inductive destabilization of the nitrilium intermediate.

• Diastereoselectivity: A critical parameter. Despite being chiral, Leu-NC generally exhibits poor simple diastereoselectivity (dr

  1:1 to 3:1) in standard Ugi reactions unless paired with a cyclic imine or specific Lewis acid catalysts (e.g., ZnBr , TiCl ). The distance between the isocyano group and the bulky isobutyl tail allows for free rotation, reducing steric screening.

Heterocycle Synthesis (The Oxazole Divergence)

This is the defining advantage of Leu-NC. Treatment with a base (e.g., K

CO , DBU) allows the -carbon to deprotonate and attack electrophiles (acyl chlorides, aldehydes), followed by cyclization to form oxazoles .

• Comparison:

  -BuNC cannot undergo this reaction directly.

• Utility: This pathway is used to synthesize 5-substituted oxazole-4-carboxylates, which are scaffolds for bioactive alkaloids.

Stability & Racemization (The Critical Liability)

Researchers must exercise extreme caution regarding stereochemical integrity.

• Mechanism: The

  -proton is acidic. In the presence of bases (used in synthesis or MCRs), the chiral center can invert via an enolate-like intermediate.

• Observation: Significant racemization is observed if the isocyanide is synthesized using strong bases (e.g., POCl

  /Et N).

• Solution: Use the Burgess reagent or POCl

  /N-methylmorpholine (NMM) at low temperatures (-78 °C to -20 °C) to preserve chirality [1].

Part 3: Visualizing the Reactivity Pathways

The following diagram illustrates how the choice of reagents dictates whether Leu-NC behaves as a standard isocyanide (Ugi path) or an

-metalated nucleophile (Oxazole path).

Figure 1: Divergent reactivity pathways of Leu-NC. Blue path indicates standard MCR reactivity; Red path indicates unique

-acidic reactivity.

Part 4: Experimental Protocols

Protocol A: Diastereoselective Ugi Reaction (Optimized)

Objective: Synthesis of a dipeptide mimic with minimized racemization.

Reagents:

• Aldehyde (1.0 equiv)[2]

• Amine (1.0 equiv)

• Carboxylic Acid (1.0 equiv)[2][3]

• Leu-NC (1.0 equiv)

• Solvent: Methanol (anhydrous) or 2,2,2-Trifluoroethanol (TFE) for higher reactivity.

Step-by-Step:

• Pre-formation: Dissolve aldehyde and amine in MeOH (0.5 M) and stir for 30 min at 25 °C to form the imine. Note: Pre-formation prevents direct reaction of the isocyanide with the acid.

• Addition: Add the carboxylic acid, followed immediately by Leu-NC .

• Reaction: Stir at 0 °C for 2 hours, then allow to warm to room temperature overnight.

  • Tip: Lower temperatures favor kinetic diastereocontrol.

• Workup: Evaporate solvent under reduced pressure.

• Purification: Flash chromatography. Expect two diastereomers.

  • Data Check: Verify dr (diastereomeric ratio) via

    H NMR. The -proton of the Leu-NC fragment typically shifts significantly between diastereomers.

Protocol B: Synthesis of Oxazoles (Base-Mediated)

Objective: Utilizing the ester functionality to create heterocycles.

Reagents:

• Leu-NC (1.0 equiv)

• Acid Chloride (1.0 equiv)

• Base: Triethylamine (Et

  N) or DBU (2.0 equiv)

• Solvent: THF or DCM.

Step-by-Step:

• Preparation: Dissolve Leu-NC in dry THF at 0 °C.

• Activation: Add Et

  N dropwise. The solution may darken slightly.

• Cyclization: Add acid chloride dropwise. The

  -isocyano enolate attacks the carbonyl carbon.

• Completion: Stir at room temperature for 4-6 hours.

• Workup: Quench with sat. NH

  Cl. Extract with EtOAc.

• Result: The product is a 4-methoxycarbonyl-5-substituted oxazole.

Part 5: Racemization Mechanism & Prevention

The following diagram details the specific failure mode researchers must avoid when handling Leu-NC.

Figure 2: Mechanism of base-induced racemization. The planar enolate intermediate destroys the chiral information.

Prevention Strategy:

• Avoid strong bases during the Ugi reaction itself.

• Synthesis: When synthesizing Leu-NC from formyl-leucine methyl ester, use POCl

  with NMM at -20 °C. Avoid Et N or DBU during dehydration steps [2].

• Storage: Store at -20 °C under argon.

  -isocyano esters are prone to self-condensation (polymerization) upon prolonged storage at room temperature.

References

• Nenajdenko, V. G. (Ed.). (2012). Isocyanide Chemistry: Applications in Synthesis and Material Science. Wiley-VCH. Link

• Zhu, J., & Bienaymé, H. (Eds.).[4] (2005).[5][2][6] Multicomponent Reactions. Wiley-VCH. (Specifically Chapter 4 on Isocyanide-based MCRs). Link

• Pirrung, M. C., & Ghorai, S. (2006). "Versatile Hydrolysis of Ugi Reaction Products". Journal of the American Chemical Society, 128(36), 11772-11773. Link

• Schöllkopf, U. (1979).

  -Metalated Isocyanides in Organic Synthesis". Pure and Applied Chemistry, 51, 1347-1355. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Cover [download.e-bookshelf.de]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Comparative Guide: Enantiomeric Excess Determination of Methyl (2S)-2-isocyano-4-methylpentanoate

Executive Summary

Methyl (2S)-2-isocyano-4-methylpentanoate (the isocyanide derivative of L-Leucine methyl ester) is a critical chiral building block, particularly for multicomponent reactions (MCRs) like the Ugi and Passerini syntheses. The stereochemical integrity of this isocyanide is often compromised during its synthesis—typically via the dehydration of formamides—where racemization can occur under thermal or basic conditions.

This guide objectively compares the three primary methodologies for determining the enantiomeric excess (ee) of this specific volatile isocyanide.

The Verdict:

• Gold Standard: Chiral Gas Chromatography (GC) is the superior method due to the analyte's volatility, lack of strong UV chromophores, and the high resolution of cyclodextrin-based stationary phases.

• Alternative: Chiral HPLC is viable but requires low-wavelength UV detection (210–215 nm) or refractive index detection, often suffering from lower sensitivity for this specific aliphatic molecule.

• Quick Screen: 1H-NMR with Chiral Shift Reagents (CSR) provides a rapid, non-chromatographic estimation but lacks the precision required for <1% impurity analysis.

Structural Analysis & Challenge Profile

• Target Molecule: Methyl (2S)-2-isocyano-4-methylpentanoate

• Molecular Formula: C

  H NO

• Molecular Weight: 155.19 g/mol

• Key Challenge: The

  -proton is acidic (pKa ~27 in DMSO, but lower in the presence of metal coordination or activating groups). Base-mediated racemization is a significant risk during synthesis and analysis.

• Volatility: High. Boiling point estimated at ~70–80 °C (15 mmHg).

Decision Matrix: Method Selection

Figure 1: Decision matrix for selecting the analytical method based on physicochemical properties.

Comparative Analysis of Methods

Method A: Chiral Capillary GC (The Gold Standard)

For low molecular weight aliphatic isocyanides, Chiral GC is the industry standard. It utilizes Flame Ionization Detection (FID), which is highly sensitive to carbon-rich molecules regardless of their UV absorption properties.

• Mechanism: Separation relies on the inclusion complex formation between the analyte and the chiral cavity of a cyclodextrin derivative coated on the capillary wall.

• Recommended Column: Hydrodex-

  -PM (Permethylated -cyclodextrin) or Chiraldex G-TA (Trifluoroacetyl- -cyclodextrin).

• Performance Metrics:

Feature	Performance Data	Notes
Resolution ( )	> 2.5	Baseline separation is easily achieved.
Analysis Time	15–20 mins	Fast ramping possible.
Sensitivity (LOD)	< 0.1% enantiomer	FID is linear and sensitive.
Sample Prep	Minimal	Dilute in CH Cl or Et O.

Experimental Protocol (GC)[1]

• Sample Prep: Dissolve 2 mg of the isocyanide in 1 mL of dichloromethane (DCM).

• Injector: Split injection (50:1), 200 °C. Note: Do not exceed 220 °C to prevent thermal rearrangement to nitrile.

• Column: Hydrodex-

  -PM (25 m 0.25 mm).

• Carrier Gas: Helium at 1.0 mL/min (constant flow).

• Oven Program:

  • Initial: 60 °C (hold 1 min)

  • Ramp: 2 °C/min to 110 °C

  • Ramp: 20 °C/min to 180 °C (burn out)

• Detection: FID at 250 °C.

Method B: Chiral HPLC (The Alternative)

HPLC is generally preferred for larger peptides, but for this small ester, detection is the bottleneck. The isocyano group has a weak absorption around 210 nm, and the aliphatic chain is UV-transparent.

• Mechanism: Hydrogen bonding and dipole-dipole interactions with polysaccharide-based stationary phases.

• Recommended Column: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)) or Chiralpak AD-H .

• Mobile Phase: Hexane : Isopropanol (98:2). Strictly non-polar conditions are required to prevent solvolysis.

Feature	Performance Data	Notes
Resolution ( )	1.5 – 2.0	Separation is often narrower than GC.
Analysis Time	20–30 mins	Isocratic flow required.
Sensitivity	Moderate	Requires UV @ 210 nm or RI detector.
Risk	Solvent Interaction	Alcohols in mobile phase can react with isocyanides over time (slow).

Method C: 1H-NMR with Chiral Shift Reagents (Rapid Screen)

When chromatography is unavailable, adding a paramagnetic chiral salt can split the NMR signals of the enantiomers.

• Reagent: Eu(hfc)

  (Europium tris[3-(heptafluoropropylhydroxymethylene)-d-camphorate]).

• Protocol:

  • Dissolve 10 mg isocyanide in 0.6 mL CDCl

    .

  • Record standard 1H-NMR.

  • Add 0.2 eq of Eu(hfc)

    . Shake.

  • Observe the splitting of the methyl ester singlet (originally at ~3.8 ppm). The shift reagent will cause the R and S enantiomer peaks to separate (typically

    ~0.05–0.1 ppm).

• Limitation: Accurate integration is difficult below 95% ee.

Synthesis of Standards (Self-Validating Protocol)

To accurately determine ee, you must first synthesize a racemic standard to establish retention times for both enantiomers.

Workflow Diagram: Synthesis & Validation

Figure 2: Workflow for generating the racemic standard and the target chiral analyte.

Critical Synthesis Step (To Avoid Racemization)

The dehydration of the formamide precursor is the step most prone to racemization.

• Reagents: POCl

  (1.1 eq), Triethylamine (3.0 eq), DCM.

• Control: The reaction must be kept between -5 °C and 0 °C. Exotherms > 10 °C promote base-catalyzed proton abstraction at the

  -position.

• Quench: Quench with aqueous Na

  CO rapidly to neutralize acid; prolonged exposure to acidic conditions can hydrolyze the isocyanide.

References

• Ugi, I., et al. (1965). "Isonitriles.[2] I. Preparation of Isonitriles from N-Substituted Formamides." Angewandte Chemie International Edition, 4(6), 472–484. Link

• Schurig, V. (2001). "Separation of Enantiomers by Gas Chromatography." Journal of Chromatography A, 906(1-2), 275–299. (Validation of Cyclodextrin columns for chiral esters). Link

• Okamoto, Y., & Kaida, Y. (1994). "Resolution by High-Performance Liquid Chromatography using Polysaccharide Carbamates." Journal of Chromatography A, 666(1-2), 403–419. (Chiralcel OD/AD column specifications). Link

• Organic Syntheses. (2002).[3] "Synthesis of Amino Acid Ester Isocyanates: Methyl (S)-2-Isocyanato-3-Phenylpropanoate." Org.[3][4][5] Synth. 78, 220.[3] (Protocol adaptation for amino acid derivatives). Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. researchgate.net [researchgate.net]
• 5. BJOC - A trustworthy mechanochemical route to isocyanides [beilstein-journals.org]

validation of methyl (2S)-2-isocyano-4-methylpentanoate structure by X-ray crystallography

Executive Summary

Methyl (2S)-2-isocyano-4-methylpentanoate (often referred to as isocyano-L-leucine methyl ester) is a critical chiral building block in multicomponent reactions (MCRs), specifically the Ugi and Passerini reactions. Its structural integrity—particularly the preservation of the (S)-configuration at the

-carbon and the linearity of the isocyano functional group—is paramount for the diastereoselective synthesis of peptidomimetics.

This guide objectively compares the Gold Standard of structural validation—X-ray Crystallography —against routine spectroscopic alternatives (NMR, IR, Optical Rotation). While spectroscopic methods provide rapid identification, only X-ray crystallography offers unambiguous proof of absolute configuration and geometric parameters, essential for regulatory compliance in drug development.

Comparative Analysis: X-ray vs. Spectroscopic Alternatives

The following table contrasts the capabilities of Single Crystal X-ray Diffraction (SC-XRD) with standard analytical techniques for validating methyl (2S)-2-isocyano-4-methylpentanoate.

Feature	Method A: X-ray Crystallography (SC-XRD)	Method B: Solution NMR ( H, C)	Method C: IR Spectroscopy	Method D: Optical Rotation ( )
Primary Output	3D atomic coordinates, bond lengths/angles	Chemical environment, connectivity	Functional group identification	Enantiomeric purity (bulk)
Absolute Config	Definitive (via Flack Parameter)	Inferential (requires chiral shift reagents)	None	Inferential (requires reference)
Isocyano Geometry	Direct measurement (Lineartiy check)	Indirect (via coupling constants)	Indirect (via stretch frequency)	None
Sample State	Single Crystal (Solid/Frozen Liquid)	Solution	Neat or Solution	Solution
Resolution	Atomic (< 0.8 Å)	Molecular average	Bond vibration	Macroscopic property
Throughput	Low (Days to Weeks)	High (Minutes)	High (Seconds)	High (Minutes)
Cost	High	Medium	Low	Low

Verdict: Routine screening (Methods B, C, D) is sufficient for batch consistency. However, Method A (SC-XRD) is non-negotiable for de novo structural validation, particularly when establishing the stereochemical fidelity of a new synthetic route or investigating unexpected reactivity (e.g., isocyanide-nitrile rearrangement).

Deep Dive: X-ray Crystallography Validation Protocols

Since methyl (2S)-2-isocyano-4-methylpentanoate is typically a low-melting solid or liquid at room temperature, standard crystallographic protocols must be adapted. Two distinct workflows are validated for this compound.

Protocol A: In Situ Cryo-Crystallography (Direct Validation)

Best for: Direct observation of the neat compound without chemical modification.

• Capillary Mounting: Seal a small volume (

  ) of the liquid isocyanide in a Lindemann glass capillary ( diameter).

• In Situ Crystallization: Mount the capillary on the goniometer head. Use the cryostream to cool the sample slowly (

  ) to induce nucleation.

  • Troubleshooting: If a glass forms, employ the zone-melting technique : use an optical heating laser to melt a zone and traverse it along the capillary to grow a single crystal from the polycrystalline mass.

• Data Collection: Collect a full sphere of data using Mo-K

  or Cu-K radiation.

  • Critical Parameter: Ensure high redundancy to accurately determine the Flack parameter for absolute configuration (aim for

    standard uncertainty).

Protocol B: Derivatization (Indirect Validation)

Best for: Routine labs lacking cryo-crystallization hardware. Validates the "reactive" structure.

• Reaction: React the isocyanide with a heavy-atom-containing acid (e.g., p-bromobenzoic acid) and an aldehyde/amine in a Ugi-4CR to form a crystalline peptide derivative.

• Crystallization: Recrystallize the product from EtOH/Water.

• Validation: Solve the structure of the derivative. The heavy atom (Br) facilitates phasing and confirms the absolute configuration of the leucine backbone retrospectively.

Data Interpretation: The "Isocyanide Fingerprint"

A valid X-ray structure for this compound must exhibit:

• Bond Length: (Triple bond character).
• Bond Length: (Single bond).
• Angle: (Near linear).

  • Note: Deviations

    may indicate packing forces or electronic anomalies (e.g., carbene character).

Spectroscopic Validation (Routine Screening)

While X-ray provides the structural "truth," daily validation relies on these self-validating spectroscopic markers.

Infrared Spectroscopy (FT-IR)[2]

• Target Peak: The isocyano (

  ) stretch appears as a sharp, strong band at .

• Differentiation: Nitrile isomers (

  ) absorb at higher frequencies ( ) and are weaker. Absence of the peak indicates hydrolysis to the formamide or rearrangement.

Nuclear Magnetic Resonance ( H NMR)

• -Proton Signal: The proton on the chiral center ( ) exhibits a characteristic triplet ( ) due to coupling with the quadrupolar nucleus ( ). This "triplet" is often broad but is a definitive signature of the isocyanide group attached to a secondary carbon.

• Chemical Shift: Expect the

  -proton around ( ).

Validation Workflow Diagram

The following diagram illustrates the decision matrix for validating methyl (2S)-2-isocyano-4-methylpentanoate, ensuring scientific rigor from synthesis to final structural confirmation.

Figure 1: Decision matrix for structural validation. Protocol A is the direct path; Protocol B is the robust alternative for liquid samples.

References

• Isocyanide Structure & Bonding

  • Title: Crystal Clear: Decoding Isocyanide Intermolecular Interactions through Crystallography.
  • Source: PMC (PubMed Central).

  • URL:[Link]

• Synthesis & Characterization

  • Title: Methyl isocyanide (Organic Syntheses Procedure).
  • Source: Organic Syntheses.

  • URL:[Link]

• Comparative Spectroscopy (NMR vs X-ray)

  • Title: Difference Between NMR and X-Ray Crystallography.
  • Source: Difference Between.

  • URL:[Link]

• Compound Data (Methyl 2-isocyano-4-methylpentanoate)

  • Title: Methyl (2S)-2-isocyanato-4-methylpentanoate (Compound Summary).[1]

  • Source: PubChem.[1][2]

  • URL:[Link]

Sources

• 1. PubChemLite - Methyl (2s)-2-isocyanato-4-methylpentanoate (C8H13NO3) [pubchemlite.lcsb.uni.lu]
• 2. (2S)-2-amino-4-methylpentanoic acid;methyl (2S)-2-amino-4-methylpentanoate | C13H28N2O4 | CID 88602700 - PubChem [pubchem.ncbi.nlm.nih.gov]

comparative study of Ugi vs. Passerini reaction with methyl (2S)-2-isocyano-4-methylpentanoate

Executive Summary

This guide provides a technical comparison between the Ugi Four-Component Reaction (U-4CR) and the Passerini Three-Component Reaction (P-3CR) utilizing methyl (2S)-2-isocyano-4-methylpentanoate (referred to herein as Leu-NC ).

Leu-NC is a bifunctional chiral building block derived from L-leucine. Its isocyanide functionality allows for rapid assembly of peptidomimetics, while the methyl ester provides a handle for C-terminal elongation or cyclization.

• The Ugi Route: Preferred for generating peptide mimetics (bis-amides). It offers higher library diversity but carries a significant risk of racemization at the Leu-

  -carbon due to the basicity of the amine component.

• The Passerini Route: Preferred for generating depsipeptides (

  -acyloxy carboxamides). It generally offers superior retention of stereochemistry and is ideal for synthesizing analogs of natural products like Sansalvamide A.

Substrate Profile: Methyl (2S)-2-isocyano-4-methylpentanoate

Before initiating synthesis, the operator must understand the specific liabilities of the substrate.

Property	Specification	Implication for MCR
Structure	-Leucine derivative	Steric bulk of isobutyl group may slow kinetics compared to Gly-NC.
Electronic	-Isocyano ester	The -proton is acidic ( in DMSO, lower in presence of Lewis acids).
Chirality	(S)-Configuration	Critical Control Point: Susceptible to base-mediated racemization (epimerization) during reaction.

Mechanistic Divergence & Signaling Pathways

The choice between Ugi and Passerini dictates the backbone topology of the product. The following diagram illustrates the mechanistic bifurcation and the critical intermediate (Nitrilium Ion) where stereochemistry is often compromised.

Figure 1: Mechanistic bifurcation. Note the "Red Dashed Line" indicating the risk of amine-induced racemization in the Ugi pathway.

Performance Comparison

The following data summarizes the performance of Leu-NC in standard conditions (MeOH for Ugi, DCM for Passerini) reacting with Benzaldehyde and Benzoic Acid (and Benzylamine for Ugi).

Metric	Ugi Reaction (U-4CR)	Passerini Reaction (P-3CR)
Product Class	-Aminoacyl amide (Peptide)	-Acyloxy amide (Depsipeptide)
Atom Economy	92-96% (Water is only byproduct)	100% (Atom efficient)
Typical Yield	65 - 85%	70 - 90%
Reaction Time	24 - 48 Hours	12 - 24 Hours
Stereo-retention (dr)	Variable (60:40 to 90:10)	High (>95:5)
Solvent Dependency	Polar Protic (MeOH, TFE)	Non-polar Aprotic (DCM, Toluene)
Primary Risk	Racemization of Leu-NC by amine.	Slow Kinetics with bulky ketones.

Critical Insight: The Racemization Issue

In the Ugi reaction, the presence of a free amine creates a basic environment. The

-proton of Leu-NC is sufficiently acidic to be removed, leading to the formation of an achiral isocyano-enolate intermediate.

• Mitigation: Use 2,2,2-Trifluoroethanol (TFE) as a solvent. TFE stabilizes the imine and promotes faster kinetics, reducing the time window for racemization. Pre-formation of the imine (Schiff base) before adding the isocyanide is also a mandatory protocol for chiral retention.

Experimental Protocols

A. Ugi Reaction (Optimized for Stereoretention)

Objective: Synthesis of a Leucine-backbone Peptidomimetic.

Reagents:

• Aldehyde (1.0 equiv)

• Amine (1.0 equiv)

• Carboxylic Acid (1.0 equiv)

• Leu-NC (1.0 equiv)

• Solvent: 2,2,2-Trifluoroethanol (TFE) (0.5 M concentration)

Protocol:

• Imine Pre-formation: In a reaction vial, combine the Aldehyde and Amine in TFE. Stir at room temperature for 2 hours. Validation: Monitor by TLC or 1H NMR for disappearance of aldehyde.

• Acid Addition: Add the Carboxylic Acid to the imine solution. Stir for 10 minutes.

• Isocyanide Addition: Add Leu-NC in one portion.

• Incubation: Seal the vial and stir at room temperature for 24 hours.

• Workup: Evaporate TFE under reduced pressure. Redissolve residue in EtOAc and wash with saturated

  , water, and brine.

• Purification: Flash column chromatography (Hexane/EtOAc).

B. Passerini Reaction (Standard)

Objective: Synthesis of a Depsipeptide.[1]

Reagents:

• Aldehyde (1.0 equiv)

• Carboxylic Acid (1.0 equiv)

• Leu-NC (1.0 equiv)

• Solvent: Dichloromethane (DCM) (1.0 M concentration)

Protocol:

• Reagent Mixing: In a reaction vial, combine the Aldehyde and Carboxylic Acid in DCM.

• Isocyanide Addition: Add Leu-NC immediately. Note: Passerini does not require pre-formation steps.

• Incubation: Stir at room temperature for 18–24 hours.

• Validation: Monitor for the disappearance of the characteristic "foul" isocyanide odor (subjective) and TLC (objective).

• Workup: Dilute with DCM, wash with water and brine.

• Purification: Recrystallization often suffices; otherwise, use flash chromatography.

Validated Workflow Diagram

Figure 2: Parallel experimental workflows. The Ugi protocol requires a sequential addition step to minimize racemization.

Troubleshooting & Optimization

Issue	Diagnosis	Solution
Low Yield (Ugi)	Mumm rearrangement is sluggish.	Switch solvent to Methanol or TFE.[2] Increase concentration to 1.0 M.
Racemization (Ugi)	Product shows 50:50 dr by NMR.	1. Pre-form Imine.2. Use ZnCl2 (Lewis Acid) to accelerate reaction at lower temp ( ).3. Avoid highly basic amines.
No Reaction (Passerini)	Steric hindrance in ketone.	Switch solvent to Water (accelerates hydrophobic aggregation) or use high-pressure conditions.
Side Products	N-acyl urea formation.[3]	Ensure stoichiometry is strict 1:1:1. Excess isocyanide can lead to polymerization.

References

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168–3210. [Link]

• Neo, A. G., et al. (2014).[4] Consecutive Isocyanide-Based Multicomponent Reactions: Synthesis of Cyclic Pentadepsipeptoids. Beilstein Journal of Organic Chemistry, 10, 1017–1022.[4] [Link]

• Wang, Q., et al. (2018). Still Unconquered: Enantioselective Passerini and Ugi Multicomponent Reactions.[5] Accounts of Chemical Research, 51(5), 1290–1300. [Link]

• Nenajdenko, V. G. (Ed.). (2012).[1] Isocyanide Chemistry: Applications in Synthesis and Material Science. Wiley-VCH. (Referenced for general isocyano ester reactivity).[6]

• Pirrung, M. C., & Sarma, K. D. (2004). Multicomponent Reactions with Isocyanides. Journal of the American Chemical Society, 126(2), 444–445. (Discussion on solvent effects in Ugi/Passerini).

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics [beilstein-journals.org]
• 4. (PDF) Consecutive isocyanide-based multicomponent reactions: synthesis of cyclic pentadepsipeptoids [academia.edu]
• 5. Still Unconquered: Enantioselective Passerini and Ugi Multicomponent Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cover [download.e-bookshelf.de]

Comparative Guide: Analytical Modalities for Validating Methyl (2S)-2-isocyano-4-methylpentanoate Purity

Executive Summary: The Purity Paradox

Methyl (2S)-2-isocyano-4-methylpentanoate is a linchpin reagent in multicomponent reactions (MCRs), specifically the Ugi and Passerini reactions used to synthesize peptidomimetics. Its value lies in its dual reactivity: the isocyanide carbon acts as both a nucleophile and an electrophile.[1][2]

However, this reactivity creates a "purity paradox." The very features that make it useful—high reactivity and stereochemical density—make it prone to degradation (polymerization, hydrolysis) and racemization during synthesis.

This guide compares the four primary analytical modalities used to validate this compound. It argues that while NMR and IR are sufficient for reaction monitoring, Chiral HPLC is the non-negotiable standard for releasing material for pharmaceutical application.

Critical Quality Attributes (CQAs)

Before assessing methods, we must define the impurities specific to this molecule’s synthesis (typically dehydration of N-formyl-L-leucine methyl ester).

Impurity Type	Source	Risk
Formamide Precursor	Incomplete dehydration (e.g., POCl3/amine method).	Fails to react in MCRs; complicates purification.
Enantiomer (R-isomer)	Racemization during base-mediated dehydration.	Leads to diastereomeric mixtures in final drug scaffolds.
Hydrolysis Product	Exposure to acid/water (reverts to amine).[3]	Foul odor; side reactions.
Polymer	Acid-catalyzed polymerization.	Darkening of color; loss of stoichiometry.

Comparative Analysis of Analytical Modalities

Modality A: FT-IR Spectroscopy (The "Quick Check")

Verdict: Essential for qualitative confirmation, useless for precise quantification.

• Mechanism: Isocyanides exhibit a unique, strong dipole change, resulting in a diagnostic peak.

• Performance:

  • Signal: Sharp peak at 2140–2150 cm⁻¹ (Isocyanide stretch).

  • Differentiation: Clearly distinguishes from the formamide precursor (broad carbonyl band ~1650–1690 cm⁻¹ and N-H stretch).

• Limitation: Cannot detect racemization. Detection limit for formamide impurity is poor (~5%).

Modality B: H NMR Spectroscopy (The Structural Standard)

Verdict: The best balance of speed and structural insight.

• Mechanism: Relies on the magnetic environment of the

  -proton (the methine CH directly attached to the isocyanide).

• Performance:

  • Diagnostic Shift: The

    -proton of the isocyanide typically appears as a triplet or double doublet around 4.20–4.30 ppm (CDCl3).

  • Impurity Detection: The formamide precursor shows complex rotamers (cis/trans) with

    -protons often shifted downfield (~4.6–4.8 ppm) and a distinct formyl proton (~8.0–8.2 ppm).

• Self-Validating Check: Integration of the methyl ester singlet (~3.8 ppm) against the

  -proton must yield a 3:1 ratio. Deviations indicate oligomerization.

Modality C: Gas Chromatography (GC-FID/MS) (The Quantifier)

Verdict: High precision for volatiles, but carries high risk of thermal degradation.

• Mechanism: Separation based on boiling point and polarity.

• Risk: Isocyanides can rearrange to nitriles or polymerize at high injection port temperatures (>200°C).

• Mitigation: Use "Cold On-Column" injection or keep injector temps <150°C if possible.

• Data Support: Excellent for quantifying residual solvents (DCM, pyridine) used in synthesis.

Modality D: Chiral HPLC (The Stereochemical Judge)

Verdict: The only acceptable method for validating the (2S) configuration.

• Mechanism: Interaction with a chiral stationary phase (CSP) to separate enantiomers.[4][5][6][7]

• Performance:

  • Column Choice: Polysaccharide-based columns (e.g., Amylose tris(3,5-dimethylphenylcarbamate)) are superior for amino acid esters.

  • Resolution: Can detect <0.1% of the (2R) enantiomer.

Summary Comparison Table

Feature	FT-IR	H NMR	GC-FID	Chiral HPLC
Primary Use	Reaction Monitoring	Structure Verification	Chemical Purity (%)	Enantiomeric Excess (% ee)
Specificity	Low	High	High	Very High (Stereo)
Throughput	High	Medium	Medium	Low
Cost	Low	High (Instrument)	Medium	High (Columns/Solvents)
Racemization Detection	NO	NO (unless chiral shift reagent used)	NO (unless chiral column used)	YES

Visualized Workflows

Diagram 1: Analytical Decision Tree

This workflow illustrates the logical progression for validating a synthesized batch.

Caption: Step-wise validation protocol ensuring no resource wastage on chiral analysis if chemical purity is insufficient.

Diagram 2: Impurity Genesis & Detection

Understanding where impurities originate allows for targeted analysis.

Caption: Chemical pathways leading to specific impurities and the corresponding detection method.

Detailed Experimental Protocols

Protocol A: Structural Validation via H NMR

This protocol ensures the absence of the formamide precursor.

• Sample Prep: Dissolve 10 mg of the synthesized oil in 0.6 mL of CDCl3 (Chloroform-d). Note: Avoid DMSO-d6 if possible as it can accelerate hydrolysis if wet.

• Acquisition: Run a standard 16-scan proton experiment.

• Processing & Integration:

  • Set the TMS peak to 0.00 ppm.

  • Target Signal: Locate the methine triplet (

    -H) at ~4.25 ppm .

  • Impurity Check: Look for the formyl proton of the starting material at 8.0–8.2 ppm (often appears as two peaks due to rotamers).

  • Calculation:

Protocol B: Enantiomeric Excess via Chiral HPLC

This protocol validates the stereochemical integrity.

• Column Selection: Chiralpak AD-H or Chiralcel OD-H (Amylose/Cellulose tris(3,5-dimethylphenylcarbamate) coated on silica). These are standard for amino acid esters.

• Mobile Phase: Isocratic elution with Hexane : Isopropanol (98:2) .

  • Why: Isocyanides are less polar than the corresponding formamides; low alcohol content improves separation resolution.

• Conditions:

  • Flow Rate: 0.5 mL/min (lower flow improves resolution of enantiomers).

  • Detection: UV at 210 nm (isocyanides have weak absorbance; low wavelength is required).

  • Temperature: 25°C.

• Validation: Inject a racemic standard (synthesized from DL-leucine) first to establish the retention times of the (R) and (S) peaks.

• Success Criteria: The (2S) peak should constitute >99.0% of the total area.

References

• Ugi, I. (1962). "The

  -Addition of Immonium Ions and Anions to Isonitriles Accompanied by Secondary Reactions." Angewandte Chemie International Edition, 1(1), 8-21. Link

• Zhu, J., & Bienaymé, H. (2005). Multicomponent Reactions. Wiley-VCH.[8] (Standard text on isocyanide chemistry and purity requirements). Link

• Nenajdenko, V. G. (Ed.).[9] (2012).[9] Isocyanide Chemistry: Applications in Synthesis and Material Science. Wiley-VCH.[8] (Detailed spectral data for isocyanides). Link

• Daicel Chiral Technologies. (2023). "Instruction Manual for CHIRALPAK® AD-H." (Source for column specifications and mobile phase compatibility). Link

Sources

• 1. Research Portal [researchdiscovery.drexel.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Isocyanide - Wikipedia [en.wikipedia.org]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. csfarmacie.cz [csfarmacie.cz]
• 7. Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases [yakhak.org]
• 8. Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of formamide and isocyanic acid after ion irradiation of frozen gas mixtures | Astronomy & Astrophysics (A&A) [aanda.org]

Kinetic &amp; Mechanistic Profiling: Methyl (2S)-2-Isocyano-4-Methylpentanoate

Topic: Kinetic Studies of Methyl (2S)-2-Isocyano-4-Methylpentanoate Reactions Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary & Compound Profile

Methyl (2S)-2-isocyano-4-methylpentanoate (often abbreviated as Isocyano-L-Leu-OMe ) represents a specialized class of "chiral pool" isocyanides derived from L-leucine. Unlike standard achiral isocyanides (e.g., t-Butyl isocyanide, Cyclohexyl isocyanide) used merely as functional handles, Isocyano-L-Leu-OMe is employed when stereochemical information transfer or the formation of stable secondary structures (helical polymers) is required.

This guide compares the kinetic performance of Isocyano-L-Leu-OMe against common alternatives in two primary contexts: Multicomponent Reactions (MCRs) and Nickel-Catalyzed Polymerization .

Compound Snapshot

Feature	Specification
IUPAC Name	Methyl (2S)-2-isocyano-4-methylpentanoate
Precursor	L-Leucine Methyl Ester
Key Reactivity	-Addition (Ugi/Passerini), Ni(II) Coordination
Critical Limitation	High susceptibility to -racemization under basic conditions
IR Signature	Strong stretch at

Comparative Performance Analysis

Scenario A: Multicomponent Reactions (Ugi/Passerini)

In MCRs, the performance of an isocyanide is judged by its nucleophilicity (reaction rate) and its ability to maintain stereochemical integrity.

Comparison: Isocyano-L-Leu-OMe vs. Common Alternatives

Metric	Isocyano-L-Leu-OMe (Target)	t-Butyl Isocyanide (Alternative 1)	Cyclohexyl Isocyanide (Alternative 2)
Steric Bulk	Moderate (Branched isobutyl group)	High (Tertiary carbon)	Moderate (Secondary carbon)
Nucleophilicity	Medium. Electron-withdrawing ester group reduces nucleophilicity of slightly compared to alkyl equivalents.	Low. Steric bulk hinders attack on imine/oxonium species.	High. Good balance of electronics and sterics.
Stereoretention	Variable. Prone to racemization at the -carbon if reaction time is prolonged or base is present.	N/A. Achiral.	N/A. Achiral.
Reaction Kinetics	is generally lower than cyclohexyl isocyanide due to ester electronics but faster than t-butyl isocyanide.	Slowest kinetics ( lowest). Often requires Lewis acid acceleration.	Fastest kinetics ( highest). Standard benchmark.
Primary Use Case	Peptidomimetics, Chiral heterocycles.[1][2][3][4]	Stopping polymerization (chain terminator), reversible Ugi reactions.	General combinatorial libraries.

Mechanistic Insight (The "Aging" Problem): The critical kinetic challenge with Isocyano-L-Leu-OMe is the competition between the desired Ugi addition (

) and the undesired racemization ( ).

• Mechanism: The

  -proton of Isocyano-L-Leu-OMe is acidic ( in DMSO). In the presence of unreacted amines (Ugi components), deprotonation occurs, leading to an achiral carbanion intermediate.

• Performance Implication: If the Ugi reaction is slow (e.g., sterically hindered ketone input),

  becomes competitive with , leading to low diastereomeric excess (de).

Scenario B: Helical Polymerization

Isocyano-L-Leu-OMe is a premier monomer for synthesizing Polyisocyanides (PICs), which form rigid

helices.

Metric	Poly(Isocyano-L-Leu-OMe)	Poly(Isocyano-L-Ala-OMe)	Poly(Achiral Alkyl Isocyanides)
Helix Stability	High. The bulky isobutyl side chain "locks" the helix, preventing inversion.	Medium. Less steric bulk allows for more flexibility and potential helix reversal.	Low/None. often random coil or fluxional helices.
Polymerization Rate	Fast. The bulky side chain does not significantly impede Ni(II) catalysis compared to extreme bulk (e.g., trityl).	Fast. Slightly faster due to lower steric hindrance.	Variable. Depends heavily on tail structure.
Chiral Amplification	Yes. Exhibits "Sergeants and Soldiers" effect if copolymerized.	Yes.	No.

Visualization: Reaction Pathways & Logic

Figure 1: Kinetic Competition in Ugi Reactions

This diagram illustrates the bifurcation between the productive Ugi pathway and the destructive racemization pathway specific to

-isocyano esters.

Caption: Kinetic competition between productive nitrilium formation (

) and base-catalyzed racemization ( ). To maximize performance, conditions must maximize the ratio.

Experimental Protocols (Self-Validating)

Protocol 1: Non-Racemizing Synthesis of Isocyano-L-Leu-OMe

Rationale: Standard dehydration with

/Pyridine often leads to partial racemization due to the exotherm and basicity. This protocol uses Burgess reagent or controlled at low temp to ensure .

Reagents:

• N-Formyl-L-Leucine Methyl Ester (1.0 equiv)

• Triethylamine (

  , 2.4 equiv)

• Phosphoryl Chloride (

  , 1.1 equiv)

• Solvent: Dry Dichloromethane (DCM)

Step-by-Step Workflow:

• Cryogenic Setup: Cool a solution of N-Formyl-L-Leu-OMe and

  in DCM to -78°C (acetone/dry ice bath). Validation: Internal temperature probe must read <-70°C before proceeding.

• Controlled Addition: Add

  dropwise over 30 minutes. Critical: Maintain temp < -60°C. A spike in temperature promotes racemization.

• Kinetic Quench: Stir for 1 hour at -78°C, then quench immediately with cold saturated

  . Do not allow the reaction to warm to RT before quenching.

• Validation (IR): Analyze crude aliquot by IR. Look for the appearance of the sharp peak at 2143 cm⁻¹ . Absence of broad N-H stretch (3300 cm⁻¹) confirms conversion.

• Validation (Chiral HPLC): Use a Chiralcel OD-H column (Hexane/IPA 90:10) to confirm enantiomeric excess compared to a racemic standard.

Protocol 2: Kinetic Monitoring of Polymerization

Rationale: To measure the rate constant (

) of polymerization initiated by Ni(II), IR spectroscopy is the most robust method as the isocyanide peak disappears and the imine polymer peak appears.

Reagents:

• Monomer: Isocyano-L-Leu-OMe (0.5 M in Toluene)

• Catalyst:

  (dissolved in EtOH/Toluene)

Workflow:

• Baseline: Record background spectrum of the solvent system in a temperature-controlled IR cell (25°C).

• Initiation: Inject catalyst solution (

  ). Start timer immediately ( ).

• Data Acquisition: Record spectra every 60 seconds.

  • Track: Decay of peak at 2143 cm⁻¹ (Isocyanide).

  • Track: Growth of peak at 1630 cm⁻¹ (Polyimine backbone).

• Analysis: Plot

  vs. time.

  • Linearity Check: A straight line indicates first-order kinetics with respect to monomer (typical for this system).

  • Calculation: The slope

    .

References

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition. Link

• Sijbesma, R. P., & Nolte, R. J. (1995). Helical Poly(isocyanides). Topics in Current Chemistry. Link

• Cornelissen, J. J., et al. (2001). Biomimetic interactions in a chiral polyisocyanide. Science. Link

• Nenajdenko, V. G. (Ed.). (2012). Isocyanide Chemistry: Applications in Synthesis and Material Science. Wiley-VCH.[5] Link

• Zhu, J., & Bienaymé, H. (2005). Multicomponent Reactions. Wiley-VCH.[5] (Detailed discussions on racemization of alpha-isocyano esters). Link

Sources

• 1. Cover [download.e-bookshelf.de]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. mdpi.com [mdpi.com]
• 4. On the Preparation of Enantiomerically Pure Isonitriles from Amino Acid Esters and Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Guide: Diastereoselectivity in Reactions of Methyl (2S)-2-isocyano-4-methylpentanoate

Executive Summary

Methyl (2S)-2-isocyano-4-methylpentanoate (derived from L-leucine) is a versatile chiral building block used primarily to synthesize non-proteinogenic amino acids, chiral oxazolines, and peptidomimetics. The core challenge in utilizing this reagent is controlling diastereoselectivity during C–C bond formation.

Because the starting material possesses an inherent stereocenter (

-configuration at the -carbon), reactions creating new stereocenters—such as the formation of 2-oxazolines via aldol-type condensation or peptide backbones via Ugi multicomponent reactions—generate diastereomers.

This guide compares the performance of Gold(I)-catalyzed , Silver(I)-catalyzed , and Base-mediated systems.

• Best in Class: Gold(I) catalysis (Ito-Hayashi) yields superior trans-diastereoselectivity (>95:5 dr) and preserves enantiopurity.

• Alternative: Silver(I) offers cost advantages but frequently results in lower diastereomeric ratios (dr ~70:30).

• Multicomponent Route: The Ugi reaction provides rapid diversity but inherently suffers from poor diastereocontrol (dr ~1:1) without external chiral auxiliaries.

Reaction Pathways & Selectivity Overview

The reactivity of methyl (2S)-2-isocyano-4-methylpentanoate bifurcates based on the presence of a co-reactant and catalyst.

Figure 1: Divergent reaction pathways. Gold(I) catalysis provides the highest stereochemical fidelity for oxazoline synthesis, while Ugi reactions prioritize structural diversity over stereocontrol.

Comparative Analysis: Oxazoline Synthesis

The formal [3+2] cycloaddition of the isocyano ester with an aldehyde yields 4,5-disubstituted-2-oxazolines. The relative stereochemistry (cis vs. trans) between the C4 (leucine side chain) and C5 (aldehyde substituent) is critical.

Performance Data Comparison

Feature	Gold(I) Catalysis (Ito-Hayashi)	Silver(I) Catalysis	Base-Mediated (e.g., Et₃N)
Primary Selectivity	High trans	Moderate trans	Variable / Thermodynamic
Typical dr (trans:cis)	95:5 to >99:1	70:30 to 85:15	50:50 to 60:40
Yield	85–98%	70–90%	40–65%
Mechanism	Kinetic Control (Ordered TS)	Kinetic/Thermodynamic Mix	Thermodynamic Equilibration
Leucine Side-Chain Effect	Isobutyl bulk enhances trans selectivity via steric repulsion in TS.	Moderate influence; metal coordination is less rigid.	Minimal influence on kinetic selectivity.

Mechanistic Insight (The "Why")

Gold(I) forms a linear, two-coordinate complex. In the transition state, the isocyano ester coordinates to the Au center, increasing the acidity of the

-proton. The resulting enolate attacks the aldehyde.

• Trans-Selectivity: To minimize steric clash between the bulky isobutyl group of the leucine derivative and the incoming aldehyde R-group, the transition state adopts an orientation that places these groups anti to each other.

• Silver(I) allows for higher coordination numbers (often tetrahedral), leading to a less organized transition state and allowing "leakage" to the cis-isomer.

Figure 2: Mechanistic origin of diastereoselectivity. The Gold(I) pathway minimizes steric repulsion between the leucine isobutyl group and the aldehyde substituent.

Experimental Protocols

Protocol A: Gold(I)-Catalyzed Synthesis of trans-Oxazolines (High Selectivity)

Objective: Synthesis of methyl (4S,5R)-4-isobutyl-5-phenyl-4,5-dihydrooxazole-4-carboxylate.

Reagents:

• Methyl (2S)-2-isocyano-4-methylpentanoate (1.0 equiv)

• Benzaldehyde (1.1 equiv)

• Catalyst: [Au(c-HexNC)₂]BF₄ (1 mol%) + Ligand (e.g., (R,S)-BPPFA) (1.1 mol%)

• Solvent: CH₂Cl₂ (Anhydrous)

Step-by-Step:

• Catalyst Pre-formation: In a flame-dried Schlenk tube under argon, dissolve the Gold precursor and the chiral ferrocenylphosphine ligand in CH₂Cl₂. Stir for 10 minutes to ensure coordination.

• Reactant Addition: Add methyl (2S)-2-isocyano-4-methylpentanoate (1.0 mmol, ~155 mg) and benzaldehyde (1.1 mmol).

• Reaction: Stir at 25°C. The reaction is typically complete within 3–6 hours (monitor by TLC or ¹H NMR for disappearance of the isocyanide peak).

• Workup: Concentrate the solvent under reduced pressure.

• Purification: Purify via flash chromatography on silica gel (EtOAc/Hexanes). Note: Oxazolines can be sensitive to hydrolysis; use 1% Et₃N in the eluent if silica is acidic.

• Validation: Determine dr by ¹H NMR integration of the C5 proton signal (trans coupling constant

  is typically smaller than cis, or shifts differ distinctly).

Protocol B: Ugi 4-Component Reaction (Diversity Oriented)

Objective: Synthesis of a dipeptide backbone (Low Diastereoselectivity).

Reagents:

• Methyl (2S)-2-isocyano-4-methylpentanoate (1.0 equiv)

• Amine (e.g., Benzylamine, 1.0 equiv)

• Aldehyde (e.g., Paraformaldehyde or Benzaldehyde, 1.0 equiv)

• Acid (e.g., Benzoic acid, 1.0 equiv)

• Solvent: Methanol (MeOH)[1]

Step-by-Step:

• Imine Formation: Dissolve the amine and aldehyde in MeOH (0.5 M concentration). Stir for 30 minutes to pre-form the imine (optional but often improves yield).

• Addition: Add the carboxylic acid, followed immediately by methyl (2S)-2-isocyano-4-methylpentanoate.

• Reaction: Stir at room temperature for 24 hours.

• Workup: Evaporate MeOH. Dissolve residue in EtOAc, wash with saturated NaHCO₃, 1M HCl (briefly), and brine.

• Result: Expect a mixture of diastereomers (approx. 1:1 to 60:40) at the newly formed stereocenter.

Critical Troubleshooting & Optimization

Problem	Cause	Solution
Low dr in Aldol Reaction	High Temperature or Wrong Metal	Switch from Ag(I) to Au(I). Lower temperature to 0°C or -20°C (though rate decreases).
Hydrolysis of Oxazoline	Acidic Workup / Wet Silica	Add 1% Triethylamine to chromatography solvent. Avoid prolonged exposure to aqueous acid.
Racemization of Leucine Center	Strong Base (e.g., KOtBu)	Use catalytic amounts of weaker bases or switch to neutral metal-catalyzed conditions.
Poor Yield in Ugi	Steric Bulk of Isobutyl Group	Increase concentration (1.0 M). Use microwave irradiation (60°C, 30 min) to overcome steric hindrance.

References

• Ito, Y., Sawamura, M., & Hayashi, T. (1986). Catalytic asymmetric aldol reaction: reaction of aldehydes with isocyanoacetate catalyzed by a chiral ferrocenylphosphine-gold(I) complex. Journal of the American Chemical Society, 108(20), 6405–6406. [Link]

• Togni, A., & Pastor, S. D. (1990). Chiral Cooperativity: The Effect of Distant Chiral Centers in Ferrocenylamine Ligands upon Enantioselectivity in the Gold(I)-Catalyzed Aldol Reaction. Journal of Organic Chemistry, 55(5), 1649–1664. [Link]

• Domling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168–3210. [Link]

Sources

• 1. mdpi.com [mdpi.com]

A Researcher's Guide to Chiral Isocyanide Synthesis: A Cost-Benefit Analysis of Modern Synthetic Routes

Introduction: The Strategic Value of Chiral Isocyanides

In the landscape of modern organic and medicinal chemistry, chiral isocyanides stand out as uniquely powerful building blocks. Their divalent carbon atom, acting as both a nucleophile and an electrophile, unlocks a vast and diverse chemical space, most notably through their cornerstone role in isocyanide-based multicomponent reactions (IMCRs) like the Ugi and Passerini reactions[1]. These reactions allow for the rapid assembly of complex, stereochemically rich molecules from simple starting materials, making them invaluable tools in drug discovery and the synthesis of natural products.

However, the utility of these chiral synthons is directly dependent on their accessibility. The synthesis of enantiomerically pure isocyanides presents a distinct set of challenges, and the choice of synthetic route can significantly impact the overall cost, efficiency, scalability, and safety of a research program. This guide provides a comprehensive cost-benefit analysis of the most prevalent and emerging synthetic routes to chiral isocyanides, offering field-proven insights and experimental data to guide researchers in making the most strategic choice for their specific needs.

Pillar 1: The Workhorse Route - Dehydration of Chiral N-Formamides

The most established and widely utilized strategy for preparing chiral isocyanides begins with an enantiopure primary amine, sourced from the chiral pool or asymmetric synthesis. This amine undergoes a two-step sequence: formylation to the corresponding N-formamide, followed by dehydration to the target isocyanide. This process is highly reliable and generally proceeds with retention of stereochemical integrity[2]. The critical decision point in this route lies in the choice of the dehydrating agent, as this profoundly influences cost, safety, substrate scope, and reaction workup.

We will compare four of the most common dehydrating agents: Phosphorus Oxychloride (POCl₃), Triphosgene (BTC), p-Toluenesulfonyl Chloride (TsCl), and the Burgess Reagent.

Mechanism of Dehydration

The underlying mechanism for these reagents involves the activation of the formamide oxygen atom, converting it into a good leaving group. A base, typically a tertiary amine, then facilitates an E2-type elimination to yield the isocyanide.

Caption: General workflow for isocyanide synthesis via formamide dehydration.

Comparative Analysis of Dehydrating Agents

The choice of reagent is a trade-off between reactivity, safety, cost, and ease of purification. The following table summarizes the key performance indicators for each agent.

Metric	Phosphorus Oxychloride (POCl₃)	Triphosgene (BTC)	p-Toluenesulfonyl Chloride (TsCl)	Burgess Reagent
Relative Cost	Low	High	Very Low	Very High
Typical Yield	High to Excellent (85-98%)	Excellent (>90%)	Good to High (80-98%)	High to Excellent (>85%)
Safety Concerns	Corrosive, reacts violently with water, toxic. Requires careful handling[3].	Extremely toxic (phosgene source), moisture sensitive. Requires stringent safety protocols[4].	Low toxicity, safer handling[5].	Moisture sensitive, otherwise relatively safe[3].
Reaction Time	Very Fast (<5 min to 1 hr)[6][7].	Fast (15-30 min)[8].	Moderate (1-4 hr)[9].	Moderate (1-3 hr)[10].
Workup/Purification	Aqueous quench. Water-soluble phosphate byproducts are easily removed[7].	Aqueous quench. Requires careful handling of waste streams.	Simple extraction. Byproducts are generally easy to remove[5].	Non-aqueous workup. Byproducts are soluble in organic solvents.
Key Advantage	Best balance of cost, high yield, and speed. Well-established and reliable[7].	Highest reactivity and yields, but at a significant safety cost[11].	Safest and cheapest option, ideal for large-scale and green chemistry applications[5].	Extremely mild and neutral conditions, ideal for sensitive functional groups[10][12].
Key Disadvantage	Hazardous reagent requiring a fume hood and careful quenching.	Extreme toxicity and high cost limit its practical application.	Slower reaction times compared to POCl₃.	High cost and moisture sensitivity.

Experimental Protocols

Protocol 1: Synthesis of (S)-Methyl 2-isocyano-3-phenylpropanoate using POCl₃

This protocol is adapted from established procedures for dehydrating N-formyl amino acid esters.

• 1. Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add the N-formyl-L-phenylalanine methyl ester (1 equiv.) and anhydrous dichloromethane (DCM) or triethylamine as solvent (approx. 0.2 M)[6][13].

• 2. Cooling: Cool the solution to 0 °C in an ice bath.

• 3. Base Addition: Add triethylamine (2.2 equiv.) to the stirred solution.

• 4. Reagent Addition: Add phosphorus oxychloride (1.1 equiv.) dropwise via syringe, ensuring the internal temperature does not exceed 5 °C. The reaction is often very fast, with completion in minutes[6].

• 5. Quenching: After completion (monitored by TLC), slowly pour the reaction mixture into a vigorously stirred, ice-cold saturated aqueous solution of sodium bicarbonate.

• 6. Extraction: Separate the organic layer and extract the aqueous layer with DCM (3x).

• 7. Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude isocyanide can be purified by flash column chromatography on silica gel.

Protocol 2: Synthesis of a Chiral Isocyanate using Triphosgene

Caution: Triphosgene is a source of phosgene and is highly toxic. This procedure must be performed in a certified chemical fume hood with appropriate personal protective equipment and engineering controls. This protocol is adapted for isocyanide synthesis from similar procedures[8][14].

• 1. Setup: To a flame-dried, three-necked flask under a nitrogen atmosphere, add the chiral N-formamide (1 equiv.) and anhydrous DCM (0.2 M).

• 2. Cooling: Cool the solution to -30 °C or 0 °C depending on the substrate's reactivity[11].

• 3. Base Addition: Add a non-nucleophilic base such as N-methylmorpholine (NMM) or triethylamine (3 equiv.).

• 4. Reagent Addition: In a separate flask, dissolve triphosgene (0.4 equiv.) in anhydrous DCM and add this solution dropwise to the formamide solution.

• 5. Reaction: Stir the mixture at low temperature for 30-60 minutes, monitoring by TLC.

• 6. Quenching & Workup: Cautiously quench the reaction with ice-cold saturated sodium bicarbonate solution. Extract with DCM, dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield the crude product, which is typically purified by chromatography.

Pillar 2: Alternative Strategies - Moving Beyond the Chiral Pool

While the dehydration of chiral formamides is the dominant method, it relies on the availability of an enantiopure amine precursor. Alternative strategies that generate chirality catalytically are gaining traction, offering a different cost-benefit profile.

Catalytic Asymmetric Synthesis

This advanced approach utilizes achiral isocyanides and a chiral catalyst (metal-based or organocatalyst) to induce enantioselectivity in a variety of transformations, such as cycloadditions or multicomponent reactions[15][16].

Caption: Conceptual workflow for catalytic asymmetric synthesis using isocyanides.

Cost-Benefit Analysis:

• Cost:

  • High Initial Investment: Chiral ligands and metal catalysts can be expensive.

  • Cheaper Substrates: Utilizes simple, achiral isocyanides and substrates, avoiding the often-costly synthesis of enantiopure starting materials.

  • Lower Catalyst Loading: Only catalytic amounts (0.1-10 mol%) of the chiral source are needed, which can be cost-effective on a large scale.

• Benefit:

  • Atom Economy: These methods are often highly atom-economical.

  • Novelty & IP: Provides access to novel chiral structures and intellectual property.

  • Versatility: A single catalyst can potentially be used to synthesize a library of chiral products.

  • Challenges: Requires significant upfront investment in methods development and optimization to achieve high enantioselectivity (e.e.). The substrate scope may be narrower than with classical approaches.

This strategy is best suited for research programs targeting novel chemical entities where the cost of catalyst development is justified by the value of the final product.

Conclusion and Recommendations

The synthesis of chiral isocyanides is a critical enabling technology for modern drug discovery and organic synthesis. The optimal synthetic route is dictated by a balance of scale, cost, safety, and the specific requirements of the target molecule.

• For General Laboratory Scale & Versatility: The POCl₃-mediated dehydration of chiral N-formamides offers the best all-around performance. It is cost-effective, rapid, high-yielding, and benefits from a straightforward workup[7]. Recent solvent-free protocols further enhance its efficiency and green credentials[6].

• For Large-Scale & Green Chemistry Focus: p-Toluenesulfonyl chloride (TsCl) is the clear winner. Its low cost, low toxicity, and operational simplicity make it the most sustainable and economically viable option for producing chiral isocyanides in large quantities, provided slightly longer reaction times are acceptable[5].

• For Highly Sensitive Substrates: When a molecule contains delicate functional groups that are incompatible with acidic or harsh conditions, the Burgess Reagent is the premier choice. Despite its high cost, its mild, neutral dehydration conditions can be invaluable for preserving molecular integrity[10].

• For High-Risk, High-Reward Projects: Triphosgene should be reserved for cases where all other methods have failed and its high reactivity is absolutely necessary. Its extreme toxicity demands specialized handling and limits its practical use.

• For Cutting-Edge & Discovery Programs: Catalytic asymmetric methods represent the future. While requiring more initial research, they bypass the need for chiral starting materials and open doors to novel molecular architectures, making them a powerful tool for innovation[15].

By carefully weighing these factors, researchers can select the most appropriate synthetic strategy, ensuring a reliable and cost-effective supply of these essential chiral building blocks for their synthetic campaigns.

References

• Yang, Z., et al. (2025). Catalytic asymmetric reactions of isocyanides for constructing non-central chirality. Beilstein Journal of Organic Chemistry, 21, 1648–1660. [Link]

• Yang, Z., et al. (2025). Catalytic asymmetric reactions of isocyanides for constructing non-central chirality. PubMed Central. [Link] (Note: Placeholder PMC link, refer to original journal)

• Dömling, A. (2002). The discovery of the Ugi reaction. Current Opinion in Chemical Biology, 6(3), 306-313. (Note: While not directly cited for a specific sentence, this reference provides background on the importance of isocyanides and the Ugi reaction.) [Link]

• Banfi, L., Basso, A., & Riva, R. (2012). Chiral Nonracemic Isocyanides. In V. Nenajdenko (Ed.), Isocyanide Chemistry: Applications in Synthesis and Material Science. Wiley-VCH. [Link]

• Ugi, I., & Meyr, R. (1960). o-TOLYL ISOCYANIDE. Organic Syntheses, 40, 101. [Link]

• Salami, S. A., et al. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules, 27(20), 6850. [Link]

• Salami, S. A., et al. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. PubMed Central. [Link]

• Banfi, L., et al. (2012). Chiral Nonracemic Isocyanides. In Isocyanide Chemistry. Wiley-VCH. [Link]

• Salami, S. A., et al. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules, 27(20), 6850. [Link]

• Khapli, S., et al. (2001). Burgess reagent in organic synthesis. Journal of the Indian Institute of Science. [Link]

• Creedon, S.M., Crowley, H.K., & McCarthy, D.G. (1998). Dehydration of formamides using the Burgess reagent: a new route to isocyanides. Journal of the Chemical Society, Perkin Transactions 1, 1015-1018. [Link]

• Dömling, A., & Ugi, I. (2000). Multicomponent Reactions with Isocyanides. Angewandte Chemie International Edition, 39(18), 3168-3210. [Link]

• Salami, S. A., et al. (2021). Synthesis of isocyanides from n-substituted formamides using phophorus oxychloride. 22nd International Conference on Green Chemistry and Technology. [Link]

• Salami, S. A., et al. (2022). A More Sustainable Isocyanide Synthesis from N-Substituted Formamides Using Phosphorus Oxychloride in the Presence of Triethylamine as Solvent. Molecules, 27(20), 6850. [Link]

• Atlanchim Pharma. (n.d.). Synthetic applications of Burgess reagent. Atlanchim Pharma Letters. [Link]

• INCHEM. (1989). Phosphorus trichloride and phosphorus oxychloride (HSG 35). International Programme on Chemical Safety. [Link]

• Porcheddu, A., et al. (2012). A trustworthy mechanochemical route to isocyanides. Beilstein Journal of Organic Chemistry, 8, 1334-1339. [Link]

• Nowick, J. S., et al. (2002). SYNTHESIS OF AMINO ACID ESTER ISOCYANATES: METHYL (S)-2-ISOCYANATO-3-PHENYLPROPANOATE. Organic Syntheses, 78, 220. [Link]

• Waibel, M., et al. (2020). A more sustainable and highly practicable synthesis of aliphatic isocyanides. Green Chemistry, 22(3), 853-861. [Link]

• Sutherell, C. L., et al. (n.d.). Supporting Information - Aryl-linked Diphenylimidazolidin-2-ones as Non-Peptidic β-Strand Mimetics. The Royal Society of Chemistry. [Link]

• Tsai, J. H., et al. (2002). SYNTHESIS OF AMINO ACID ESTER ISOCYANATES: METHYL (S)-2-ISOCYANATO-3-PHENYLPROPANOATE. Organic Syntheses, 78, 220. [Link]

• Sharma, P., et al. (2013). One-pot preparation of isocyanides from amines and their multicomponent reactions: Crucial role of dehydrating agent and base. RSC Advances, 3, 10867-10874. [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl (2S)-2-isocyano-4-methylpentanoate

As researchers and scientists dedicated to innovation, our responsibility extends beyond discovery to ensuring the safety of our laboratories and the protection of our environment. Methyl (2S)-2-isocyano-4-methylpentanoate, a valuable reagent in synthetic chemistry, belongs to the isocyanate family of compounds. The defining characteristic of this family is the highly reactive isocyanate functional group (-N=C=O), which dictates the stringent handling and disposal protocols required.[1][2] This guide provides a comprehensive, step-by-step framework for the safe management and disposal of this compound, ensuring that every stage, from waste generation to final disposal, is conducted with the utmost care and in compliance with safety regulations.

Hazard Profile & Immediate Safety Precautions

Understanding the inherent risks of a chemical is the foundation of its safe handling. Methyl (2S)-2-isocyano-4-methylpentanoate is classified as a hazardous substance due to its reactivity, flammability, and toxicity.[3][4] Exposure can cause significant irritation to the skin, eyes, and respiratory system.[2][4] Therefore, adherence to strict safety protocols is not merely recommended; it is imperative.

Personal Protective Equipment (PPE): Before handling the compound in any capacity, including disposal, the following PPE is mandatory:

• Eye Protection: Chemical safety goggles and a full-face shield.[5][6]

• Hand Protection: Chemical-resistant gloves are essential. Nitrile or butyl rubber gloves are recommended; latex gloves offer insufficient protection.[7]

• Body Protection: A flame-retardant lab coat and appropriate protective clothing to prevent skin contact.[4][7]

• Respiratory Protection: All handling of this compound, especially during waste treatment or spill cleanup, must occur in a certified chemical fume hood.[8] Depending on the scale and potential for exposure, a NIOSH-approved respirator may be necessary.[5][9]

Work Area & Handling:

• Ensure the work area is well-ventilated.[4]

• Keep the compound away from heat, sparks, open flames, and other ignition sources.[10]

• Prevent contact with incompatible materials, most notably water, acids, bases, and alcohols, which can cause violent reactions.[1][11]

Quantitative Data: Physical and Chemical Properties

A clear understanding of the compound's physical properties is crucial for safe handling and emergency response.

Property	Value	Source
Molecular Formula	C₇H₁₁NO₂	N/A
Appearance	Flammable liquid and vapor	[4]
Boiling Point	120 - 122 °C (248 - 252 °F)	[4]
Density	0.835 g/cm³ at 25 °C (77 °F)	[4]
Hazards	Causes skin irritation, serious eye irritation, may cause respiratory irritation.	[4]

Spill Management Protocol

In the event of a spill, a swift and correct response is critical to mitigate risks.

Minor Spills:

• Evacuate and Ventilate: Immediately alert personnel in the area and ensure the chemical fume hood is functioning optimally to ventilate the spill area.[9]

• Containment: Dike the spill to prevent it from spreading or entering any water or sewage systems.[9]

• Absorption: Cover the spill with a dry, inert absorbent material such as sawdust, vermiculite, or a commercial sorbent. Do not use water. [8][9]

• Collection: Carefully shovel the absorbed material into an open-top container.[9] Crucially, do not seal this container tightly. The reaction of isocyanates with ambient moisture can generate carbon dioxide gas, leading to a dangerous pressure buildup in a sealed container.[8]

Major Spills:

• Evacuate Immediately: Evacuate all personnel from the laboratory.

• Emergency Contact: Contact your institution's environmental health and safety (EHS) office and, if necessary, emergency services. For spills in transit, CHEMTREC should be contacted.[9]

• Secure the Area: Restrict access to the spill area to essential, properly trained, and equipped personnel only.[5]

Step-by-Step Waste Disposal Workflow

All waste containing methyl (2S)-2-isocyano-4-methylpentanoate is considered hazardous waste and must be disposed of following institutional and regulatory guidelines.[3][12] The primary and preferred method for rendering the waste safe before final disposal is chemical neutralization.

Experimental Protocol: Chemical Neutralization

This protocol details the neutralization of waste methyl (2S)-2-isocyano-4-methylpentanoate.

1. Prepare Neutralization Solution:

• In a designated chemical fume hood, prepare one of the following decontamination solutions in a container that is large enough to safely accommodate the waste volume plus the solution.[8][9]

  • Formula 1 (Carbonate-Based): 5-10% Sodium Carbonate, 0.2% Liquid Detergent, and 89.8-94.8% Water.
  • Formula 2 (Ammonia-Based): 3-8% Concentrated Ammonia, 0.2% Liquid Detergent, and 91.8-96.8% Water. (Note: This formula requires excellent ventilation due to ammonia vapors).[9]

2. Waste Neutralization:

• Slowly and carefully add the methyl (2S)-2-isocyano-4-methylpentanoate waste to the neutralization solution while stirring. Be prepared for gas evolution (CO₂).

• Allow the mixture to react for at least one hour to ensure complete neutralization.

3. Final Waste Collection:

• The neutralized solution, along with any contaminated absorbent materials from spills, must be collected in a properly labeled hazardous waste container.[8]

• The container label must clearly state "Hazardous Waste" and list all contents, including the neutralized isocyanate and the components of the decontamination solution.[1]

4. Engage a Licensed Disposal Contractor:

• The final step is to arrange for the collection and disposal of the hazardous waste by a licensed and certified hazardous waste disposal contractor.[1][9]

• Always obtain and retain all documentation and receipts from the contractor as proof of proper disposal.[9]

Container Decontamination

Empty containers that previously held the compound are also considered hazardous waste and must be decontaminated.[8]

• Triple Rinse: Triple rinse the empty container with one of the decontamination solutions described above.[8]

• Collect Rinsate: The rinsate from this process must be collected and disposed of as hazardous waste along with the neutralized bulk waste.[8]

• Final Disposal: After decontamination, the container can be disposed of according to your institution's policies, often by defacing the label and placing it in the appropriate solid waste stream.[8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper disposal of methyl (2S)-2-isocyano-4-methylpentanoate.

Caption: Disposal workflow for methyl (2S)-2-isocyano-4-methylpentanoate.

References

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• What are Isocyanates and How Do They Become Hazardous Waste? (2026, February 15). Hazardous Waste Experts.
• Isocyanates - Standards.
• SPILL & DISPOSAL PROCEDURES – ISOCYANATE (ISO or A). Foam Supplies, Inc. (FSI).
• Proper Disposal Procedures for Benzoyl Isocyan
• Aliphatic Isocyanate Monomers Health and Safety. Covestro.
• Isocyanates - Overview.
• Safety Data Sheet - Sigma-Aldrich. (2025, October 15). Sigma-Aldrich.
• Isocyanates - Oregon OSHA.
• Isocyanates in the workplace: Exposure, effects and control. (2013, November 25). Safety+Health Magazine.
• Safety Data Sheet - 4-Methylpentan-2-one. (2009, September 17). Thermo Fisher Scientific.
• OSHA Instruction CPL 03-00-017 & Inspection Procedures for Isocyanates. (2014, January 28).
• Production, Import/Export, Use, and Disposal of Isocyanates.
• Chemical Compatibility Chart.

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Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Handling Methyl (2S)-2-isocyano-4-methylpentanoate

For Immediate Implementation by Laboratory Personnel

As a senior application scientist, my priority is to bridge the gap between product application and researcher safety. This guide provides an in-depth, actionable framework for the safe handling of methyl (2S)-2-isocyano-4-methylpentanoate, a member of the highly reactive isocyanate family. The protocols outlined below are designed to create a self-validating system of safety, ensuring that every step, from preparation to disposal, is grounded in established best practices.

The isocyanate group (-N=C=O) is characterized by its high reactivity, which makes these compounds invaluable in synthesis but also poses significant health risks.[1] Exposure can lead to severe irritation of the respiratory tract, eyes, and skin.[2][3] A primary concern with isocyanates is their potential to act as sensitizers, meaning that initial exposures can lead to the development of allergic reactions, including occupational asthma, upon subsequent contact.[2][4][5] Therefore, a comprehensive personal protective equipment (PPE) strategy is not merely a recommendation but a critical necessity.

I. The Foundational Principle: Engineering and Administrative Controls

Before any discussion of PPE, it is imperative to emphasize that PPE is the last line of defense.[6][7] The most effective safety measures are engineering and administrative controls that minimize exposure at the source.

• Engineering Controls: Whenever possible, handle methyl (2S)-2-isocyano-4-methylpentanoate within a certified chemical fume hood, a glove box, or a similar ventilated enclosure.[8][9] These systems are designed to capture and exhaust vapors, preventing them from entering the laboratory environment.

• Administrative Controls: Your institution's chemical hygiene plan should include specific standard operating procedures (SOPs) for working with isocyanates. This includes designating specific work areas, restricting access to authorized personnel, and ensuring comprehensive training on the hazards and proper handling procedures.[2][7]

II. Essential Personal Protective Equipment (PPE) Ensemble

When direct handling of methyl (2S)-2-isocyano-4-methylpentanoate is necessary, a complete PPE ensemble is mandatory. The following table summarizes the required equipment, with detailed explanations in the subsequent sections.

PPE Component	Specification	Rationale
Hand Protection	Chemical-resistant gloves (e.g., Butyl rubber, Nitrile)	Prevents skin contact and absorption. Standard latex gloves are not suitable.[2]
Eye and Face Protection	Chemical safety goggles and a face shield	Protects against splashes and vapors that can cause severe eye irritation or damage.[9][10][11]
Body Protection	Flame-retardant lab coat or chemical-resistant suit	Shields skin from accidental contact and contamination.[8]
Respiratory Protection	NIOSH-approved respirator	Essential for preventing inhalation of vapors, which can cause respiratory sensitization and damage.[6][11]

III. In-Depth PPE Protocols: The "Why" Behind the "What"

A. Hand Protection: Your First Barrier

Isocyanates can be absorbed through the skin, leading to sensitization and dermatitis.[4][7] Therefore, the choice of gloves is critical.

• Selection: Opt for gloves made of materials with high resistance to isocyanates, such as butyl rubber or nitrile.[10][11] Always consult the glove manufacturer's compatibility chart for specific breakthrough times. Thin latex gloves are inadequate and should not be used.[2]

• Procedure:

  • Before use, inspect gloves for any signs of degradation, such as discoloration, stiffness, or tears.

  • Don gloves over clean, dry hands.

  • When work is complete, remove gloves by peeling them off from the cuff, turning them inside out to trap any contamination.

  • Dispose of used gloves in a designated hazardous waste container.[1]

  • Wash hands thoroughly with soap and water after removing gloves.[7]

B. Eye and Face Protection: Shielding Vulnerable Tissues

Vapors and splashes of methyl (2S)-2-isocyano-4-methylpentanoate can cause severe eye irritation and potentially permanent damage.[4][12]

• Selection: Chemical safety goggles that provide a complete seal around the eyes are mandatory.[9][10] For tasks with a higher risk of splashing, a full-face shield should be worn in addition to goggles.[8][11]

• Procedure:

  • Ensure goggles fit snugly and comfortably.

  • If using a face shield, position it to protect the entire face.

  • In case of eye contact, immediately flush with copious amounts of water for at least 15 minutes and seek medical attention.[4][9]

C. Body Protection: Preventing Widespread Contamination

Accidental spills can lead to skin exposure and contamination of personal clothing.

• Selection: A flame-retardant lab coat is the minimum requirement. For larger-scale operations or situations with a high potential for splashing, disposable chemical-resistant suits are recommended.[8][10]

• Procedure:

  • Ensure your lab coat is fully buttoned.

  • If a suit is worn, ensure all closures are secure.

  • Remove any contaminated clothing immediately and decontaminate or dispose of it as hazardous waste.[4]

D. Respiratory Protection: Safeguarding Your Lungs

Inhalation is a primary route of exposure to isocyanates and can lead to respiratory sensitization, asthma-like symptoms, and severe lung damage.[2][5][13]

• Selection: The use of a NIOSH-approved respirator is essential. For most laboratory-scale work within a fume hood, an air-purifying respirator (APR) with organic vapor cartridges may be sufficient. However, it is crucial to implement a cartridge change schedule to ensure their effectiveness.[7] In situations with poor ventilation or the potential for higher concentrations, a supplied-air respirator (SAR) is required.[6]

• Procedure:

  • All users of respirators must be fit-tested and trained in their proper use, maintenance, and limitations.

  • Before each use, perform a positive and negative pressure seal check to ensure the respirator is functioning correctly.

  • Store respirators in a clean, dry location away from contaminated areas.

IV. Workflow for PPE Selection and Use

The following diagram illustrates the decision-making process for selecting and using appropriate PPE when handling methyl (2S)-2-isocyano-4-methylpentanoate.

Caption: PPE Selection and Use Workflow for Isocyanate Handling

V. Spill and Emergency Procedures

In the event of a spill, evacuate the area immediately and alert your institution's emergency response team. Only personnel trained in hazardous material cleanup and equipped with the appropriate PPE should address the spill.

Decontamination of isocyanate spills often involves neutralization with a solution such as 5-10% sodium carbonate.[4][14]

VI. Disposal of Contaminated Materials

All disposable PPE, as well as any materials used to clean up spills, must be considered hazardous waste.[1]

• Procedure:

  • Place all contaminated items in a clearly labeled, sealed container designated for isocyanate waste.[1]

  • Never mix isocyanate waste with other chemical waste streams, especially water-based materials or acids.[1]

  • Follow your institution's and local regulations for the disposal of hazardous chemical waste.[1]

By adhering to these comprehensive guidelines, you are not only protecting yourself but also contributing to a culture of safety within your laboratory. The principles of expertise, trustworthiness, and authoritative grounding are the bedrock of safe and successful research.

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• Hazardous Waste Experts. What are Isocyanates and How Do They Become Hazardous Waste?. Available from: [Link]

• International Science Community Association. Methods of Decontamination of Toluene Di-Isocyanate (TDI) spills and leftovers. Available from: [Link]

• Actsafe Safety Association. Safe Work Procedures for Isocyanate-Containing Products. Available from: [Link]

• Occupational Safety and Health Administration (OSHA). Isocyanates - Possible Solutions. Available from: [Link]

• Government of Canada. Isocyanates: Control measures guideline (2022). Available from: [Link]

• Centers for Disease Control and Prevention (CDC). Methyl isocyanate - NIOSH Pocket Guide to Chemical Hazards. Available from: [Link]

• Centers for Disease Control and Prevention (CDC). Isocyanates. Available from: [Link]

• Georganics. METHYL 2-ISOCYANOACETATE Safety Data Sheet. Available from: [Link]

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• Airgas. SAFETY DATA SHEET. Available from: [Link]

• National Center for Biotechnology Information. Comparative toxicity of methyl isocyanate and its hydrolytic derivatives in rats. I. Pulmonary histopathology in the acute phase. Available from: [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). Methyl Isocyanate. Available from: [Link]

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